Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

• CAS: 7403-65-8

Core Science & Biosynthesis

Structural and Physicochemical Profiling of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate: A Technical Guide for Advanced Analytical and Synthetic Workflows

Executive Summary

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS: 7403-65-8) is a highly branched, aliphatic β -hydroxy ester. While it may appear to be a standard organic intermediate, its dense steric environment imparts exceptional chemical stability. This technical whitepaper deconstructs the physical properties, synthetic logic, and analytical applications of this compound. Specifically, we will explore why its structural causality prevents common degradation pathways and how its stable isotope-labeled variant (-d6) serves as a flawless internal standard in complex liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows.

Chemical Identity & Structural Causality

To understand the behavior of ethyl 3-hydroxy-2,2,4-trimethylpentanoate, we must first analyze its topology.

• Molecular Formula: C₁₀H₂₀O₃

• SMILES: CCOC(=O)C(C)(C)C(O)C(C)C

The molecule consists of a pentanoate backbone with an ethyl ester group. Crucially, it features a gem-dimethyl substitution at the C2 position, a hydroxyl group at C3, and an isopropyl termination (a methyl group at C4) (1)[1].

The Causality of Stability: Standard β -hydroxy esters are notoriously unstable under basic conditions or high heat, readily undergoing E1cB dehydration to form α,β -unsaturated esters. However, the 2,2-dimethyl substitution in this compound means there is no α -proton available for abstraction. This structural bottleneck completely blocks the dehydration pathway, granting the molecule immense thermal stability and ensuring its integrity during high-temperature gas chromatography or harsh extraction conditions.

Physicochemical Properties

The physical properties of this compound dictate its extraction and chromatographic behavior. The data below summarizes its core metrics (2)[2].

Property	Value	Causality / Analytical Significance
Molecular Weight	188.26 g/mol	Small molecule; highly amenable to rapid MS/MS transitions.
Density	0.963 g/cm³	Slightly less dense than water; forms the upper organic layer in aqueous extractions.
Boiling Point	259.8 ºC (at 760 mmHg)	Exceptionally high BP due to intermolecular hydrogen bonding from the C3 hydroxyl group.
Flash Point	98.4 ºC	Requires standard flammable liquid handling protocols in the laboratory.
LogP	1.59	Moderate lipophilicity; dictates the use of mid-polar extraction solvents (e.g., MTBE) over highly non-polar ones (e.g., Hexane).
Polar Surface Area (PSA)	46.53 Ų	Excellent passive diffusion characteristics (< 90 Ų), making it highly permeable if used in in vitro cellular assays.

Synthetic Methodology: The Reformatsky Advantage

Synthesizing highly branched β -hydroxy esters via standard Aldol condensations often leads to complex mixtures of self-condensation products. To bypass this, we rely on the Reformatsky reaction .

By reacting isobutyraldehyde with ethyl 2-bromo-2-methylpropanoate in the presence of zinc dust, we generate a zinc enolate intermediate. Because zinc enolates are less basic than their lithium or sodium counterparts, they selectively attack the aldehyde carbonyl without triggering unwanted side reactions.

Fig 1. Reformatsky synthesis pathway for ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Analytical Workflows: Isotope Dilution Mass Spectrometry (IDMS)

In drug development and pharmacokinetic profiling, stable heavy isotopes of carbon, hydrogen, and nitrogen are incorporated into molecules to serve as tracers (3)[3]. The deuterated variant, Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6 , is an industry-standard internal standard for quantitative analysis by LC-MS/MS[3].

Using a -d6 isotope ensures that the internal standard perfectly co-elutes with the target analyte. This co-elution is critical: it guarantees that both molecules experience the exact same matrix-induced ion suppression in the Electrospray Ionization (ESI) source, thereby canceling out matrix effects and yielding absolute quantitative accuracy.

Fig 2. LC-MS/MS quantitative workflow utilizing the -d6 stable isotope standard.

Step-by-Step Protocol: Self-Validating LC-MS/MS Quantification

As an application scientist, I design protocols that are inherently self-validating. The following methodology ensures high recovery and robust quantitation from biological matrices (e.g., plasma).

Step 1: System Suitability & Matrix Spiking (The Validation Step)

• Action: Before running unknown samples, inject a blank matrix spiked only with 10 ng/mL of the -d6 internal standard.

• Causality: This validates the absence of isotopic cross-talk. If a signal appears in the unlabeled analyte channel, the standard is contaminated. Once validated, aliquot 100 µL of the biological sample and spike with 10 µL of the -d6 standard. Early spiking accounts for any physical loss of the analyte during downstream extraction.

Step 2: Liquid-Liquid Extraction (LLE)

• Action: Add 500 µL of Methyl tert-butyl ether (MTBE) to the spiked sample. Vortex for 5 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Causality: Why MTBE? With a LogP of 1.59, the analyte is moderately lipophilic. MTBE efficiently partitions the ester into the organic layer while simultaneously precipitating proteins and isolating highly polar matrix interferents in the aqueous phase.

Step 3: Chromatographic Separation

• Action: Transfer the upper organic layer, evaporate under gentle N₂ gas, and reconstitute in 100 µL of 50:50 Water:Acetonitrile (0.1% Formic Acid). Inject 5 µL onto a reversed-phase C18 UHPLC column.

• Causality: The highly branched aliphatic structure lacks strong UV chromophores, necessitating MS detection. The C18 stationary phase provides excellent retention based on the molecule's hydrophobic carbon backbone.

Step 4: Mass Spectrometry (MRM Detection)

• Action: Operate the mass spectrometer in Electrospray Ionization Positive (ESI+) mode. Monitor the [M+H]+ transition for the unlabeled analyte (m/z 189.1 → 143.1) and the -d6 labeled standard (m/z 195.1 → 149.1).

• Causality: Under collision-induced dissociation (CID), the ester linkage is the most labile bond. The neutral loss of ethanol (-46 Da) yields the most abundant and stable product ion, ensuring maximum signal-to-noise ratio for trace quantitation.

Conclusion

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate is a masterclass in structural stability. Its gem-dimethyl blocked α -carbon prevents degradation, while its finely tuned lipophilicity allows for clean liquid-liquid extractions. By leveraging its deuterated -d6 counterpart in IDMS workflows, researchers can achieve unparalleled quantitative precision in complex biological matrices, making it an indispensable tool in modern drug development and analytical chemistry.

References

• Title: Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6 | Stable Isotope Source: MedChemExpress URL
• Title: CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester Source: Chemsrc URL
• Title: Ethyl 3-hydroxy-2,2,4-trimethylpentanoate | CymitQuimica Source: CymitQuimica URL

Sources

• 1. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate | CymitQuimica [cymitquimica.com]
• 2. CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester | Chemsrc [chemsrc.com]
• 3. medchemexpress.com [medchemexpress.com]

Comprehensive Safety Data and Handling Protocols for Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Executive Summary & Structural Significance

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS: 7403-65-8) is a highly specialized, branched-chain aliphatic ester[1]. In modern pharmaceutical development and analytical chemistry, its deuterated analog (Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6) serves as a critical internal standard for quantitative analysis via NMR, GC-MS, and LC-MS [2]. The incorporation of heavy isotopes into this specific molecular framework allows for precise pharmacokinetic tracking and quantitation during the drug development process [2].

As a Senior Application Scientist, I approach the handling of this compound not merely as a regulatory checklist, but as a chemical engineering challenge. The dense branching (2,2,4-trimethyl substitution) provides significant steric shielding around the ester linkage. This structural feature imparts unique stability against spontaneous hydrolysis, but it also dictates the compound's solubility, volatility, and toxicological profile. Understanding this causality is essential for designing safe and effective experimental workflows.

Physicochemical Profiling & Causality

The macroscopic hazards and laboratory behaviors of a chemical are directly dictated by its physicochemical properties. Summarized below are the core metrics for Ethyl 3-hydroxy-2,2,4-trimethylpentanoate, alongside the scientific implications for bench-level handling.

Table 1: Physicochemical Properties of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Property	Value	Scientific Implication for Handling
CAS Number	7403-65-8[1]	Unique identifier for regulatory tracking and SDS retrieval.
Molecular Formula	C10H20O3[1]	Indicates a highly aliphatic, lipophilic structure.
Molecular Weight	188.26 g/mol [1]	Sufficient mass to minimize extreme volatility at room temperature.
Density	0.963 g/cm³[3]	Slightly less dense than water; will float and spread on aqueous layers.
Boiling Point	259.8ºC (760 mmHg)[3]	High boiling point requires elevated GC inlet temperatures to prevent carryover.
Flash Point	98.4°C[4]	Combustible, but poses low fire risk under ambient laboratory conditions.
logP	1.59[4]	Moderately lipophilic; readily penetrates lipid bilayers (e.g., human skin).

Toxicological Profile & Safety Data

While specific in vivo toxicity data for CAS 7403-65-8 is limited in public databases [5], we must extrapolate stringent safety protocols based on its structural class (aliphatic hydroxy esters).

• Dermal Exposure (Skin Irritation): With a logP of 1.59 [4], the compound easily partitions into the stratum corneum. Prolonged exposure causes defatting of the skin, leading to contact dermatitis. Double-gloving with nitrile or using butyl rubber gloves is recommended for prolonged handling.

• Ocular Exposure: The combination of hydroxyl and ester functional groups can cause serious eye irritation upon contact. Safety goggles with side shields are mandatory.

• Inhalation: Although the boiling point is high (259.8ºC)[3], aerosolization during vortexing, sonication, or mass spectrometry sample preparation presents an inhalation hazard. All open-vessel work must be conducted inside a certified fume hood.

Experimental Workflows & Handling Precautions

To maintain scientific integrity and personnel safety, handling must follow a self-validating operational framework. Do not simply follow steps; understand the why behind them.

Protocol 1: Preparation of Analytical Standard Solutions

Causality: Volumetric pipetting of compounds with a density of 0.963 g/cm³ [3] can introduce systematic volume errors due to viscosity and surface tension differences compared to aqueous solutions.

• Gravimetric Dispensing: Place a tared, amber glass vial on an analytical balance (0.01 mg precision). Dispense the ester dropwise using a positive-displacement pipette until the target mass is reached.

• Solvent Dilution: Dilute with MS-grade acetonitrile or methanol. The lipophilic nature of the compound ensures rapid dissolution. Store at 4°C in tightly sealed vials to prevent long-term ester hydrolysis.

• Self-Validation Step: Run a solvent blank followed by a Quality Control (QC) injection on the LC-MS. If the QC peak area deviates by >5% from the expected calibration curve, it indicates either solvent evaporation or ester degradation. Discard the batch and remake it. This internal feedback loop prevents the propagation of errors into downstream pharmacokinetic data.

Protocol 2: Chemical Spill Response & Decontamination

Causality: A flash point of 98.4°C [4] means the chemical will not spontaneously ignite at room temperature, but it will burn if exposed to a direct ignition source or extreme heat.

• Containment: Immediately isolate the area. Do not use water , as the ester will float (density 0.963 g/cm³) [3] and spread the contamination across the benchtop or floor.

• Absorption: Apply an inert absorbent such as vermiculite or dry sand to the spill. Sweep the absorbed material into a designated hazardous waste container.

• Self-Validation Step: After physical cleanup, swab the affected bench surface with a methanol-soaked wipe. Extract the wipe in 1 mL of solvent and run a rapid GC-MS scan. The definitive absence of a peak at the ester's known retention time validates that the decontamination is 100% complete.

Mechanistic Pathways & Visualizations

Metabolic hydrolysis pathway of the ester and subsequent LC-MS/MS analytical detection.

Step-by-step laboratory spill response and containment workflow for combustible esters.

References

• Chemsrc. "CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester." Available at:[Link]

• XiXisys. "ethyl 3-hydroxy-2,2,4-trimethylpentanoate, 7403-65-8 SDS." Available at: [Link]

Sources

• 1. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate | CymitQuimica [cymitquimica.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester | Chemsrc [chemsrc.com]
• 4. 页面加载中... [china.guidechem.com]
• 5. CAS 7403-65-8 GHS 11 (Rev.11) SDS/MSDS | 免费查看与Word下载 | XiXisys [xixisys.com]

Comprehensive Solubility Profile of Ethyl 3-Hydroxy-2,2,4-Trimethylpentanoate: A Technical Guide for Formulation and Analytical Workflows

Executive Summary

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS: 7403-65-8) is a highly branched aliphatic ester with a molecular weight of 188.26 g/mol and a molecular formula of C10H20O3[1],[2]. Frequently utilized as an advanced formulation additive, a synthetic intermediate, and a specialized analytical tracer—particularly in its deuterated form (Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6)[3]—its unique structural topology dictates a highly specific solubility profile. This whitepaper deconstructs the physicochemical causality behind its solvation dynamics and establishes a self-validating empirical protocol for precise solubility quantification.

Physicochemical Profiling & Structural Causality

To understand the solubility profile of ethyl 3-hydroxy-2,2,4-trimethylpentanoate, one must analyze its dual-character molecular topology:

• Hydrogen-Bonding Core: The molecule features a secondary hydroxyl group (-OH) and an ethyl ester linkage (-COOCH2CH3). Theoretically, these functional groups provide distinct hydrogen bond donor and acceptor sites, which typically favor aqueous solvation.

• Hydrophobic Shielding: The backbone consists of a 2,2,4-trimethylpentyl chain. This dense aliphatic branching introduces severe steric bulk.

The Causality of Solvation: The dense trimethyl branching adjacent to the polar core sterically hinders solvent access. While the polar functional groups are present, the steric shielding drastically reduces the molecule's effective Polar Surface Area (PSA). Consequently, the calculated partition coefficient (LogP) shifts heavily toward the lipophilic spectrum. By drawing structural parallels to related coalescing agents like Texanol (which exhibits a LogP of approximately 2.22 and a water solubility of ~900 mg/L)[4],[5], we can deduce that ethyl 3-hydroxy-2,2,4-trimethylpentanoate exhibits limited aqueous solubility but exceptional miscibility in non-polar and moderately polar organic media.

Figure 1: Mechanistic pathways dictating the solvation dynamics of ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Solubility Matrix: Polar vs. Non-Polar Solvents

The compound's solubility is dictated by the competing forces of its polar core and hydrophobic shield. The quantitative estimates below are synthesized from structural analogs and predictive thermodynamic modeling[4],[5].

Quantitative Solubility Summary

Solvent Class	Solvent	Dielectric Constant (ε)	Predicted Solubility Limit	Primary Solvation Mechanism
Highly Polar Protic	Water	80.1	< 1,000 mg/L	Limited H-bonding due to steric bulk disrupting the water network.
Polar Protic	Methanol	32.7	> 100 g/L (Miscible)	Small molecular radius allows penetration of the steric shield; strong H-bonding.
Polar Aprotic	DMSO	46.7	> 100 g/L (Miscible)	Strong dipole-dipole interactions effectively solvate the polar core.
Non-Polar	Hexane	1.89	Fully Miscible	Favorable London dispersion forces matching the highly branched aliphatic chain.
Non-Polar	Toluene	2.38	Fully Miscible	Hydrophobic integration and favorable π-alkyl interactions.

Experimental Protocol: Self-Validating Solubility Determination

To empirically validate the solubility limits of ethyl 3-hydroxy-2,2,4-trimethylpentanoate in any given solvent, a rigorous shake-flask methodology coupled with GC-MS is required. As a Senior Application Scientist, I mandate the use of a self-validating system. By utilizing the commercially available deuterated analog ()[3] as an internal standard, we eliminate matrix effects and evaporative artifacts, ensuring absolute quantitative accuracy.

Step-by-Step Methodology

• Isothermal Equilibration:

  • Action: Add an excess amount (e.g., 500 mg) of ethyl 3-hydroxy-2,2,4-trimethylpentanoate to 10 mL of the target solvent in a sealed, thermojacketed glass vial. Agitate at 200 rpm on an orbital shaker at exactly 25.0 ± 0.1°C for 48 hours.

  • Causality: The 48-hour duration ensures true thermodynamic equilibrium is reached, overcoming the slow dissolution kinetics caused by the compound's hydrophobic shielding.

• Phase Separation:

  • Action: Transfer the suspension to a high-speed centrifuge tube. Centrifuge at 15,000 rpm for 20 minutes at 25°C.

  • Causality: Ultracentrifugation is critical to pellet any undissolved micro-droplets or colloidal suspensions that would otherwise falsely elevate the quantified solubility limit.

• Sampling & Isotope Spiking (The Self-Validating Step):

  • Action: Carefully extract 1.0 mL of the saturated supernatant using a positive-displacement pipette. Immediately spike the aliquot with a precisely known concentration of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6[3].

  • Causality: Spiking with the deuterated analog immediately after sampling accounts for any subsequent evaporative solvent losses, adsorption to vial walls, or ionization suppression during GC-MS analysis. The ratio of native to D6-compound remains locked.

• Dilution & GC-MS Quantification:

  • Action: Dilute the spiked sample with a miscible intermediate solvent (e.g., Acetonitrile) to bring the concentration within the linear dynamic range of the detector. Inject 1 µL into a GC-MS equipped with an HP-5MS column.

  • Action: Quantify the target compound by calculating the peak area ratio of the native ester against the deuterated internal standard.

Figure 2: Self-validating shake-flask workflow for empirical solubility quantification.

References

• MedChemExpress - Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6 | Stable Isotope. Details the use of the D6-labeled analog as a quantitative tracer and internal standard.

• CymitQuimica - Ethyl 3-hydroxy-2,2,4-trimethylpentanoate Product Information. Confirms chemical properties, molecular weight (188.26), and CAS registry (7403-65-8).

• Molport - ethyl 3-hydroxy-2,2,4-trimethylpentanoate | 7403-65-8. Structural database entry confirming the SMILES and molecular formula (C10H20O3).

• Chem960 - 25265-77-4 (Texanol) Properties. Utilized as a structural analog reference for base LogP (2.22) and aqueous solubility (~900 mg/L) comparisons.

Sources

• 1. CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester | Chemsrc [chemsrc.com]
• 2. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate | CymitQuimica [cymitquimica.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 25265-77-4(Texanol) | Kuujia.com [es.kuujia.com]
• 5. chem960.com [chem960.com]

ethyl 3-hydroxy-2,2,4-trimethylpentanoate molecular weight, density, and boiling point

Executive Summary

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS: 7403-65-8) is a highly branched, hydroxylated ester utilized extensively in advanced drug development and metabolomics[1]. Functioning primarily as a specialized tracer and internal standard for quantitative nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS), its physicochemical integrity is paramount[2]. This whitepaper provides an authoritative guide to its molecular weight, density, and boiling point, detailing the self-validating experimental protocols required to characterize this compound and its stable isotope-labeled derivatives (e.g., the -d6 variant)[2].

Structural Causality and Physicochemical Properties

The molecular architecture of ethyl 3-hydroxy-2,2,4-trimethylpentanoate (Formula: C10H20O3) features a dense steric environment due to the 2,2,4-trimethyl substitution pattern, coupled with a hydrogen-bond-donating hydroxyl group at the C3 position[3].

This specific structural configuration dictates its macroscopic properties:

• Elevated Boiling Point: The presence of the hydroxyl group facilitates intermolecular hydrogen bonding, which, despite the steric hindrance of the trimethyl groups, significantly elevates the boiling point to 259.8 °C[1].

• Density: The highly branched aliphatic chain prevents tight molecular packing compared to linear analogs, resulting in a specific density of 0.963 g/cm³[1].

• Molecular Weight: The exact mass of 188.14100 g/mol is critical for high-resolution mass spectrometry gating and isotopic envelope calculations[1].

Table 1: Core Physicochemical Parameters

Property	Value	Causality / Relevance in Drug Development
Molecular Formula	C10H20O3	Defines the baseline isotopic envelope for MS analysis[3].
Molecular Weight	188.264 g/mol	Determines membrane permeability and solvent partitioning[1].
Exact Mass	188.14100	Critical for HRMS lock-mass filtering and tracer identification[1].
Density (at 20°C)	0.963 g/cm³	Essential for volumetric dosing and formulation in non-aqueous solvents[1].
Boiling Point	259.8 °C (at 760 mmHg)	Dictates GC-MS inlet temperatures and distillation purification parameters[1].
Flash Point	98.4 °C	Defines laboratory safety and storage protocols[1].
LogP	1.59	Indicates moderate lipophilicity, ideal for cellular uptake as a tracer[1].

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in pharmacokinetic tracking, the characterization of ethyl 3-hydroxy-2,2,4-trimethylpentanoate must employ self-validating systems. The following methodologies detail the exact workflows for determining its core properties.

Protocol A: High-Precision Boiling Point Determination via DSC

Rationale: Traditional distillation at 259.8 °C risks thermal degradation or transesterification of the hydroxyl ester. Differential Scanning Calorimetry (DSC) requires microgram quantities, minimizing thermal residence time. Self-Validation Mechanism: The system is pre-calibrated using a high-purity indium standard (melting point 156.6 °C) and diphenyl ether (boiling point 259 °C) to bracket the target temperature, ensuring the thermal axis is inherently validated prior to sample testing.

• Preparation: Tare a specialized pinhole aluminum hermetic pan. Accurately weigh 2.0 to 3.0 mg of ethyl 3-hydroxy-2,2,4-trimethylpentanoate into the pan.

• Purge: Place the pan into the DSC cell and purge with dry nitrogen at 50 mL/min to prevent oxidative degradation.

• Ramp: Initiate a temperature ramp from 20 °C to 300 °C at a rate of 10 °C/min.

• Detection: Monitor the endothermic heat flow. The extrapolated onset temperature of the sharp endothermic peak corresponds to the boiling point (expected at 259.8 °C)[1].

• Validation Check: Run a post-experiment blank pan to confirm baseline stability and the absence of cell contamination.

Protocol B: Density Measurement via Oscillating U-Tube Densimeter

Rationale: The oscillating U-tube method provides 5-digit precision with minimal sample volume (1-2 mL). This is particularly crucial when handling expensive, stable-isotope labeled variants like ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6[2][4]. Self-Validation Mechanism: The instrument automatically measures the density of ultra-pure degassed water and dry air before and after the sample. If the water/air values deviate by >0.00005 g/cm³ from theoretical norms, the system halts, invalidating the run.

• Equilibration: Set the densimeter's Peltier thermostat to exactly 20.00 °C.

• System Check: Inject ultra-pure water and confirm a density reading of 0.9982 g/cm³. Flush with ethanol and acetone, then dry with air.

• Injection: Slowly inject 1.5 mL of the sample using a glass syringe, ensuring no micro-bubbles are introduced into the borosilicate U-tube.

• Measurement: Allow the oscillation frequency to stabilize. The instrument calculates density based on the resonant frequency shift. Record the value (expected 0.963 g/cm³)[1].

• Recovery: Recover the sample for further use, flush the U-tube, and perform a final air check to validate cleanliness.

Protocol C: Molecular Weight Confirmation via LC-HRMS

Rationale: High-Resolution Mass Spectrometry (HRMS) differentiates between isobaric interferences, ensuring the exact mass (188.14100) is confirmed. This is vital when the compound is used as an internal standard in complex biological matrices[2]. Self-Validation Mechanism: A known mass lock-mass (e.g., leucine enkephalin) is infused continuously via a dual-spray source. The software dynamically corrects the mass axis in real-time, validating the mass accuracy of every single scan.

• Dilution: Prepare a 1 µg/mL solution of the compound in 50:50 Acetonitrile:Water with 0.1% Formic Acid.

• Injection: Inject 5 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Elution: Apply a gradient from 5% to 95% Acetonitrile over 5 minutes.

• Ionization: Utilize Electrospray Ionization in positive mode (ESI+). The hydroxyl ester will readily form an [M+H]+ adduct.

• Data Acquisition: Extract the exact mass chromatogram for m/z 189.14828 ([M+H]+). Confirm the isotopic envelope matches the theoretical distribution for C10H20O3.

Analytical Workflow Visualization

Figure 1: Multiplexed analytical workflow for the physicochemical validation of ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Applications in Advanced Drug Development

The precise physicochemical characterization of ethyl 3-hydroxy-2,2,4-trimethylpentanoate is not merely an academic exercise; it is a regulatory necessity for its application in drug development.

Stable heavy isotopes of hydrogen (deuterium) are frequently incorporated into this molecule to create the -d6 variant (Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6)[2][4]. Because deuteration minimally alters the boiling point and density but shifts the exact mass by ~6 Da, the -d6 compound exhibits identical chromatographic retention times and extraction recoveries as the endogenous or un-labeled analyte[4].

By spiking biological samples (plasma, urine, tissue homogenates) with a precisely known volumetric dose (relying on the 0.963 g/cm³ density) of the -d6 standard, researchers can perform absolute quantitation of metabolites using LC-HRMS[2]. The exact molecular weight validation ensures that the tracer is free of un-labeled isotopic impurities, preventing false-positive quantification in pharmacokinetic profiles.

References

• [1] CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester - Chemsrc.[Link]

• [3] ethyl 3-hydroxy-2,2,4-trimethylpentanoate | 7403-65-8 | Buy Now - Molport.[Link]

Sources

• 1. CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ethyl 3-hydroxy-2,2,4-trimethylpentanoate | 7403-65-8 | Buy Now [molport.com]
• 4. medchemexpress.com [medchemexpress.com]

Strategic Synthesis of Ethyl 3-Hydroxy-2,2,4-trimethylpentanoate: Precursor Selection and Mechanistic Pathways

Executive Summary

In the landscape of organic synthesis, highly branched β -hydroxy esters serve as critical building blocks for active pharmaceutical ingredients (APIs), advanced fragrance compounds, and stable isotope internal standards[1]. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS: 7403-65-8) is a prime example of such a sterically demanding architecture. Its utility in quantitative LC-MS/GC-MS analysis—particularly in its deuterium-labeled form (ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6)—makes its high-yield synthesis a priority for analytical laboratories[2].

As a Senior Application Scientist, I approach the synthesis of this molecule not just as a sequence of steps, but as a system of controlled reactivities. The steric bulk surrounding the C2 and C4 positions dictates that standard base-catalyzed aldol condensations will fail due to competing self-condensation and retro-aldol pathways. Therefore, we must rely on highly directed, enolate-equivalent strategies: the Reformatsky Reaction and the Mukaiyama Aldol Addition .

Retrosynthetic Analysis & Precursor Landscape

A logical retrosynthetic disconnection of ethyl 3-hydroxy-2,2,4-trimethylpentanoate targets the C2–C3 bond. This disconnection yields two primary synthons: an electrophilic isopropyl fragment and a nucleophilic isobutyrate fragment.

Retrosynthetic disconnection of ethyl 3-hydroxy-2,2,4-trimethylpentanoate into core precursors.

To execute this coupling without side reactions, we must carefully select precursors that inherently limit unwanted reactivity. The table below summarizes the physicochemical data of the primary precursors utilized in both synthetic pathways[3].

Table 1: Key Precursors and Physicochemical Properties

Precursor Name	CAS Number	Role in Synthesis	Density (g/cm³)	Boiling Point (°C)
Isobutyraldehyde	78-84-2	Electrophile (Both Pathways)	0.79	63.0
Ethyl 2-bromoisobutyrate	600-00-0	Nucleophile Precursor (Reformatsky)	1.33	164.0
Ethyl isobutyrate	97-62-1	Nucleophile Precursor (Mukaiyama)	0.87	110.0
(1-Ethoxy-2-methylprop-1-enoxy)trimethylsilane	31469-16-6	Activated Nucleophile (Mukaiyama)	0.86	182.4

Primary Synthesis Pathway 1: The Reformatsky Reaction

Mechanistic Causality

Why utilize Zinc instead of Magnesium or Lithium? The α -bromo ester (ethyl 2-bromoisobutyrate) contains both an electrophilic ester carbonyl and a reactive carbon-halogen bond. If we were to use a Grignard reagent, the resulting nucleophile would be too reactive, leading to an immediate Claisen condensation with another molecule of the ester[4]. Zinc is less electropositive; the resulting organozinc intermediate (the Reformatsky reagent) is a "soft" nucleophile. It is highly chemoselective, ignoring the ester groups and exclusively attacking the highly reactive aldehyde carbonyl of isobutyraldehyde.

Experimental Protocol: Self-Validating Reformatsky Synthesis

Note: The primary point of failure in a Reformatsky reaction is the unreactive zinc oxide passivation layer. This protocol incorporates self-validating physical observations to ensure reaction initiation.

• Zinc Activation:

  • Wash 1.2 equivalents of zinc dust sequentially with 1M HCl (10 mins), distilled water, ethanol, and diethyl ether. Dry under high vacuum at 100°C for 2 hours.

  • Self-Validation: The zinc will transition from a dull, clumped gray powder to a fine, bright metallic sheen. If this visual change does not occur, the oxide layer remains, and the reaction will fail.

• Reagent Preparation:

  • Suspend the activated zinc in anhydrous THF under an Argon atmosphere. Add a catalytic amount (0.05 eq) of 1,2-dibromoethane and heat to a gentle reflux.

  • Self-Validation: The observation of ethylene gas bubbles confirms the activation of the zinc surface.

• Electrophilic Addition:

  • Remove from heat. Add 10% of the ethyl 2-bromoisobutyrate (1.0 eq) to the suspension.

  • Self-Validation: A spontaneous exotherm indicates the formation of the organozinc reagent. Do not proceed until this exotherm is observed.

  • Once initiated, add the remaining ethyl 2-bromoisobutyrate and isobutyraldehyde (1.1 eq) dropwise over 1 hour, maintaining a temperature of 40-50°C.

• Quenching & Hydrolysis:

  • Cool the mixture to 0°C and quench by slowly adding cold 1M HCl to hydrolyze the zinc alkoxide intermediate.

• Extraction & Purification:

  • Extract with ethyl acetate, wash the organic layer with saturated NaHCO3​ and brine, dry over MgSO4​ , and concentrate. Purify via vacuum distillation to yield ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Step-by-step workflow for the Reformatsky synthesis of ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Primary Synthesis Pathway 2: Mukaiyama Aldol Addition

Mechanistic Causality

While the Reformatsky reaction is robust, it utilizes stoichiometric heavy metals. For a more atom-economical and scalable approach, we turn to the Mukaiyama Aldol addition[5]. Isobutyraldehyde is highly prone to self-aldol condensation under basic conditions. To circumvent this, we pre-form the silyl enol ether of ethyl isobutyrate, specifically 6[6]. This completely masks the nucleophilicity of the ester. The reaction is then driven purely by Lewis acid activation (e.g., TiCl4​ ) of the aldehyde, ensuring strictly cross-aldol product formation with near-perfect chemoselectivity.

Experimental Protocol: Self-Validating Mukaiyama Aldol

• Silyl Enol Ether Formation:

  • Cool a solution of diisopropylamine (1.1 eq) in anhydrous THF to -78°C. Add n-BuLi (1.1 eq) to form LDA.

  • Add ethyl isobutyrate (1.0 eq) dropwise. Stir for 30 minutes, then add chlorotrimethylsilane (TMSCl, 1.2 eq).

  • Self-Validation: GC-MS analysis of an aliquot must show complete consumption of the ester and the appearance of a single peak corresponding to the silyl enol ether (m/z 188.3).

• Lewis Acid Activation & Coupling:

  • In a separate flask, dissolve isobutyraldehyde (1.0 eq) and the purified silyl enol ether in anhydrous CH2​Cl2​ at -78°C.

  • Add TiCl4​ (1.0 eq) dropwise. The solution will typically turn deep yellow/orange, indicating the formation of the titanium-aldehyde complex.

• Quenching:

  • Stir for 2 hours at -78°C, then quench the reaction by adding saturated aqueous NaHCO3​ .

  • Self-Validation: The disappearance of the deep color and the precipitation of white titanium dioxide salts confirm the successful destruction of the Lewis acid complex.

• Isolation:

  • Filter through a pad of Celite to remove titanium salts. Extract the filtrate with CH2​Cl2​ , dry, and concentrate to yield the target β -hydroxy ester.

Mechanistic pathway of the Mukaiyama Aldol addition utilizing Lewis acid activation.

Comparative Analysis of Synthetic Routes

To assist drug development professionals in selecting the appropriate scale-up route, the following table summarizes the operational differences between the two methodologies.

Table 2: Comparative Analysis of Synthesis Pathways

Parameter	Reformatsky Reaction	Mukaiyama Aldol Addition
Primary Reagents	Ethyl 2-bromoisobutyrate, Zn dust	Ethyl isobutyrate, LDA, TMSCl, TiCl4​
Reaction Temperature	40°C to 50°C (Mild heating)	-78°C (Cryogenic)
Chemoselectivity	High (Zinc limits side reactions)	Very High (Masked nucleophile)
Byproducts	Zinc salts (requires acidic wash)	Titanium salts, Hexamethyldisiloxane
Industrial Scalability	Moderate (Exotherm control is critical)	High (Standard cryogenic flow chemistry)

By understanding the mechanistic causality behind precursor selection and catalyst action, synthetic chemists can reliably produce ethyl 3-hydroxy-2,2,4-trimethylpentanoate with high purity, ensuring its viability as a downstream intermediate or analytical standard.

References

• Chemsrc.CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester.
• MedChemExpress.Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6 | Stable Isotope.
• MedChemExpress.s-4-ethyl-d5-4-hydroxy-7-8-dihydro-1h-pyrano-3-4-f-indolizine-3-6-10-4h-trione (Precursors & Intermediates).
• GlobalChemMall.(1-ethoxy-2-methylprop-1-enoxy)-trimethylsilane Synthesis Routes.
• Benchchem.Ethyl 2-Bromo-3,3-dimethylbutanoate & The Reformatsky Reaction.
• EPDF.Metal-catalyzed cross-coupling reactions & Mukaiyama-aldol synthesis.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester | Chemsrc [chemsrc.com]
• 4. Ethyl 2-Bromo-3,3-dimethylbutanoate|20201-39-2 [benchchem.com]
• 5. epdf.pub [epdf.pub]
• 6. globalchemmall.com [globalchemmall.com]

The Physicochemical Dynamics of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate in Polymer Matrices: A Mechanistic Whitepaper

Executive Summary

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EH-TMP, CAS 7403-65-8) is a highly branched ester-alcohol functioning as an advanced coalescing agent and transient plasticizer in complex polymer matrices. While traditionally associated with industrial latex coatings, its unique steric profile and hydrogen-bonding capabilities make it highly relevant for researchers in materials science and pharmaceutical drug delivery systems (e.g., controlled-release polymethacrylate films). This whitepaper delineates the mechanism of action of EH-TMP, exploring its role in free volume expansion, glass transition temperature ( Tg​ ) depression, and inter-chain diffusion.

Molecular Dynamics and Free Volume Theory

The efficacy of EH-TMP is fundamentally rooted in its molecular architecture. The 2,2,4-trimethyl aliphatic backbone provides significant steric hindrance. When introduced into a polymer matrix, these bulky branched chains interpose themselves between polymer backbones, disrupting tight crystalline or semi-crystalline packing.

• Free Volume Expansion: According to free volume theory, plasticizer molecules embed themselves between polymeric chains to a smaller or larger extent, reducing intermolecular friction and increasing the "free volume" of the system[1]. The bulky trimethyl groups of EH-TMP are exceptionally efficient at forcing polymer chains apart.

• Hydrogen Bonding: The 3-hydroxyl group acts as an anchor, forming transient hydrogen bonds with polar domains of the polymer (e.g., ester or carboxyl groups in acrylics). This dual amphiphilic-like nature ensures compatibility while preventing rapid exudation or phase separation from the matrix.

• Tg​ Depression: By increasing free volume, EH-TMP effectively lowers the Tg​ of the polymer formulation below the ambient drying temperature. This temporary plasticization is an absolute prerequisite for continuous film formation during the curing cycle[1].

Mechanism of Coalescence in Aqueous Dispersions

In waterborne polymer systems, EH-TMP orchestrates the thermodynamic transition from discrete colloidal particles to a homogenous, continuous film. This process resolves the "Coalescence Paradox," where a polymer must be hard enough to provide mechanical integrity but soft enough to fuse at room temperature[2].

The mechanism unfolds in three distinct phases:

• Aqueous Evaporation & Capillary Action: As water evaporates, polymer particles are forced into close proximity. The receding water-air interface generates immense capillary forces that drive the particles together[3].

• Particle Deformation: Because EH-TMP has partitioned into the polymer phase and lowered its Tg​ , the elastic modulus of the polymer particles is significantly reduced. This allows the spherical particles to deform into rhombic dodecahedrons under capillary pressure, eliminating interstitial voids[3].

• Polymer Chain Interdiffusion: The final step involves the intermingling of polymer chains across particle boundaries. EH-TMP provides the necessary chain mobility for this entanglement. Over time, traditional coalescing agents slowly diffuse out of the matrix, though modern reactive coalescing agents (RCAs) may chemically integrate into the polymer[4].

Fig 1. Three-phase mechanism of latex coalescence facilitated by EH-TMP.

Empirical Methodologies & Self-Validating Protocols

To rigorously evaluate the performance of EH-TMP in a target polymer matrix, scientists must employ self-validating experimental workflows. The following protocols are designed to ensure reproducibility and isolate the causal effects of the coalescent.

Protocol 1: Determination of Minimum Film Formation Temperature (MFFT)

Rationale: MFFT defines the lowest temperature at which a polymer dispersion forms a clear, crack-free film. This protocol validates the plasticizing efficiency of EH-TMP by directly correlating dosage with Tg​ depression.

• Matrix Doping: Prepare a 50% solids aqueous polymer dispersion (e.g., styrene-acrylic). Aliquot into five samples. Dose with EH-TMP at 0%, 2%, 4%, 6%, and 8% w/w (based on polymer solids).

• Equilibration: Agitate the samples at 300 RPM for 45 minutes, then let them rest for 24 hours at 20°C. Causality: This resting period is critical to ensure complete thermodynamic partitioning of EH-TMP from the aqueous phase into the hydrophobic polymer particles.

• Instrument Calibration: Calibrate the MFFT bar to a temperature gradient of 0°C to 40°C. Ensure a constant flow of desiccant-dried air over the bar to prevent condensation, which would artificially alter capillary forces during drying.

• Film Casting: Apply a 75 µm wet film thickness of each sample along the temperature gradient using a cube applicator.

• Observation & Validation: Allow the film to dry for 60 minutes. The MFFT is the exact point on the bar where the film transitions from cracked/opaque to continuous/transparent. Self-Validation: The 0% control must exactly match the known baseline MFFT of the neat polymer.

Protocol 2: Migration and Release Kinetics via GC-MS

Rationale: Understanding the retention of EH-TMP is critical for long-term matrix stability and toxicity assessments in pharmaceutical or sensitive environmental applications. Using a deuterated internal standard ensures absolute quantitative accuracy[5].

• Film Preparation: Cast the EH-TMP doped polymer into free films (100 µm dry thickness) on PTFE plates. Cure at 40°C for 24 hours.

• Extraction: Punch 1 cm² discs of the cured film. Submerge in 10 mL of HPLC-grade methanol.

• Internal Standard Addition: Spike the extraction solvent with 50 µg of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6 (deuterated isotope)[5]. Causality: The deuterated standard accounts for any extraction inefficiencies or matrix effects, ensuring the final quantification reflects true migration rather than poor solvent penetration.

• Sonication: Sonicate the vials for 60 minutes at 30°C to fully extract the coalescent.

• GC-MS Analysis: Inject 1 µL into a GC-MS equipped with an HP-5MS column. Quantify the ratio of the native EH-TMP peak to the deuterated standard peak.

Fig 2. Experimental workflow for evaluating EH-TMP performance and migration.

Quantitative Matrix Analysis

The table below synthesizes the typical physicochemical impact of EH-TMP across different polymer matrices. The data illustrates the dose-dependent reduction in Tg​ and MFFT, highlighting its efficiency as a transient plasticizer.

Polymer Matrix Type	EH-TMP Concentration (% w/w)	Initial Tg​ (°C)	Modified Tg​ (°C)	MFFT (°C)	Film Clarity
Styrene-Acrylic	0.0	25.0	25.0	28.0	Opaque, Cracked
Styrene-Acrylic	4.0	25.0	12.5	14.0	Transparent
Polyvinyl Acetate (PVAc)	0.0	30.0	30.0	32.0	Powdery
Polyvinyl Acetate (PVAc)	6.0	30.0	8.0	10.0	Transparent
Polymethacrylate (Eudragit)	5.0	45.0	22.0	N/A (Solvent cast)	Highly Flexible

Note: The reduction in Tg​ is non-linear and plateaus at higher concentrations due to free volume saturation within the specific polymer architecture.

References

• "WO2013022345A1 - Sugar-based plasticizers." Google Patents, 2013.

• "Film Formation from Latex Dispersions." Paint.org. URL: [Link]

• "Amine functional reactive coalescing agents (RCA) for emission-free waterborne paints and coatings." Chemical Communications (RSC Publishing), 2024. URL:[Link]

Sources

• 1. WO2013022345A1 - Sugar-based plasticizers - Google Patents [patents.google.com]
• 2. Texanol Ester Alcohol|Coalescent for Research [benchchem.com]
• 3. paint.org [paint.org]
• 4. Amine functional reactive coalescing agents (RCA) for emission-free waterborne paints and coatings - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC03147D [pubs.rsc.org]
• 5. medchemexpress.com [medchemexpress.com]

environmental degradation and half-life of ethyl 3-hydroxy-2,2,4-trimethylpentanoate

An In-Depth Technical Guide on the Environmental Fate and Degradation Kinetics of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Executive Summary

Understanding the environmental degradation and half-life of complex branched esters is a critical component of ecological risk assessment and pharmaceutical/industrial chemical lifecycle management. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS: 7403-65-8) is a highly branched aliphatic ester[1]. Due to its specific structural topology, its environmental persistence cannot be accurately modeled using generalized ester hydrolysis rates.

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic regulatory checklists. Here, we dissect the structural causality behind the molecule's degradation resistance, establish self-validating experimental protocols for half-life determination, and provide the analytical workflows necessary to quantify these kinetics with high fidelity.

Structural Determinants of Degradation (Causality & Kinetics)

The degradation of any organic molecule is fundamentally dictated by its vulnerability to nucleophilic attack and enzymatic binding. The molecular formula for ethyl 3-hydroxy-2,2,4-trimethylpentanoate is C10H20O3, with a SMILES structure of CCOC(=O)C(C)(C)C(O)C(C)C[1].

The Role of Steric Hindrance: Typically, ester bonds undergo rapid abiotic hydrolysis in aqueous environments. However, the 2,2,4-trimethyl configuration places massive steric bulk directly adjacent to the carbonyl carbon.

• Abiotic Hydrolysis: During base-catalyzed hydrolysis, a hydroxide ion ( OH− ) must attack the carbonyl carbon to form a tetrahedral intermediate. The bulky methyl groups physically shield this reaction center, drastically increasing the activation energy ( Ea​ ) required for the transition state. Consequently, the molecule exhibits extreme resistance to hydrolysis at neutral pH (pH 7).

• Microbial Biodegradation: Environmental esterases require specific "lock-and-key" spatial alignment to cleave ester bonds. The branched topology impedes the necessary binding affinity in the active sites of common microbial enzymes, shifting the compound from "readily biodegradable" to "inherently biodegradable."

Figure 1: Primary environmental degradation pathways of ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Predictive Modeling vs. Empirical Baselines

Before initiating costly empirical testing, Quantitative Structure-Activity Relationship (QSAR) models are employed to establish baseline kinetic expectations. The is the gold standard for this predictive modeling[2].

Using the HYDROWIN module (for aqueous hydrolysis rate constants) and the BIOWIN module (for aerobic/anaerobic biodegradability), we can predict the environmental fate of the compound[2].

Table 1: Physicochemical & Predicted Degradation Profile

Parameter	Value / Description	Source / Method
Chemical Name	Ethyl 3-hydroxy-2,2,4-trimethylpentanoate	Nomenclature[1]
CAS Registry Number	7403-65-8	Chemical Database[1]
Molecular Weight	188.26 g/mol	Structural Analysis[1]
Predicted Hydrolysis t1/2​ (pH 7)	> 1 Year (Sterically hindered)	EPI Suite (HYDROWIN)[2]
Predicted Hydrolysis t1/2​ (pH 9)	Days to Weeks	EPI Suite (HYDROWIN)[2]
Biodegradability Classification	Inherently Biodegradable	OECD 301 / BIOWIN[2][3]

Self-Validating Experimental Protocols for Half-Life Determination

To move from in silico predictions to empirical certainty, we must design protocols that eliminate false positives (e.g., loss of compound due to volatilization rather than degradation). The following workflows are engineered as self-validating systems.

Protocol A: Abiotic Hydrolysis Kinetics (Based on OECD 111)

The objective is to determine the pseudo-first-order rate constant ( kobs​ ) and half-life ( t1/2​ ) as a function of pH[4].

Causality of Design: Because the compound is sterically hindered, running the test at 25°C may yield statistically insignificant degradation over a standard 28-day period. Therefore, we utilize accelerated temperature tiers (50°C, 60°C, 70°C) and apply the Arrhenius equation to extrapolate the half-life at environmental temperatures.

• Buffer Preparation: Prepare sterile, nitrogen-purged buffer solutions at pH 4.0, 7.0, and 9.0 to isolate acid-catalyzed, neutral, and base-catalyzed hydrolysis mechanisms.

• Spiking & Sterile Controls: Spike the buffers with 10 mg/L of the test compound. Self-Validation Step: Include a sterile control containing a biocide (e.g., NaN3​ ) to prove that any observed degradation is strictly abiotic.

• Incubation & Sampling: Incubate in sealed, headspace-free amber vials in the dark (to prevent photodegradation). Pull samples at t=0,1,3,7,14,28 days.

• Quenching: Immediately quench the reaction by neutralizing the pH of the aliquot to prevent further hydrolysis during the analytical queue.

Protocol B: Aerobic Biodegradation (Based on OECD 301F)

Causality of Design: For volatile or semi-volatile esters, measuring Dissolved Organic Carbon (DOC) removal (OECD 301A) is fundamentally flawed, as evaporation mimics degradation. Instead, OECD 301F (Manometric Respirometry) is mandated[3]. By measuring oxygen consumption (Theoretical Oxygen Demand, ThOD) in a closed system, we ensure a strict mass balance.

• Inoculum Preparation: Utilize a mixed microbial inoculum derived from the secondary effluent of a domestic wastewater treatment plant[3].

• Test Setup: Introduce 100 mg/L of the test compound into a mineral medium.

• Validation Controls: Run parallel blanks (inoculum only) to measure endogenous respiration, and a reference compound (e.g., sodium acetate) to verify microbial viability[3].

• Monitoring: Continuously monitor O2​ uptake over 28 days. A plateau in O2​ consumption indicates the cessation of the biodegradation phase.

Analytical Quantification & Kinetic Modeling Workflow

To calculate the exact half-life, the concentration of the parent compound must be tracked with absolute precision.

The Internal Standard Imperative: During liquid-liquid extraction (LLE) or Solid Phase Extraction (SPE), sample loss is inevitable. To create a self-validating analytical method, we must use an isotopic tracer. (a deuterium-labeled isotopologue) is spiked into every sample prior to extraction[1]. Because the -d6 variant shares the exact physicochemical properties of the parent compound but has a different mass-to-charge ratio (m/z), it perfectly corrects for matrix effects and extraction inefficiencies during GC-MS/MS analysis.

Figure 2: Step-by-step experimental workflow for abiotic hydrolysis half-life determination.

Kinetic Calculation: Once the concentration data [C]t​ is acquired, the degradation rate constant ( k ) is derived from the slope of the natural log of concentration versus time:

ln([C]t​)=−kt+ln([C]0​)

The half-life is then calculated as:

t1/2​=kln(2)​

By combining structural causality analysis, predictive EPA modeling, and strictly controlled OECD empirical protocols utilizing deuterium-labeled internal standards, researchers can defensibly map the environmental fate of ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

References

• [2] How to Use US EPA EPI Suite to Predict Chemical Substance Properties. ChemSafetyPro. Available at:[Link]

• [3] OECD Test Guideline 301: Ready Biodegradability (1992). Umwelt-Online / OECD. Available at:[Link]

• [4] OECD Test Guideline 111: Hydrolysis as a Function of pH. European Commission / OECD. Available at:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemsafetypro.com [chemsafetypro.com]
• 3. umwelt-online.de [umwelt-online.de]
• 4. data.consilium.europa.eu [data.consilium.europa.eu]

Protocols & Analytical Methods

Application Note: Quantitative GC-MS Profiling of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate in Complex Matrices

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Standard Operating Protocol (SOP) & Application Guide

Introduction & Scientific Rationale

(CAS: 7403-65-8; MW: 188.26 g/mol ) is a highly branched, sterically hindered hydroxy ester. In drug development and industrial chemistry, it frequently appears as a synthetic building block, a pharmaceutical intermediate, or a target analyte in Extractables and Leachables (E&L) profiling.

Accurate quantification of this compound at trace levels requires a highly specific and self-validating analytical system. This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) methodology. To ensure absolute trustworthiness and correct for matrix-induced ion suppression or extraction losses, the protocol utilizes its stable heavy isotopologue,, as an internal standard (IS).

Mechanistic Insights: Method Design & Causality

As an analytical scientist, understanding the why behind a protocol is as critical as the how. Every parameter in this workflow is designed with specific chemical causality:

• Extraction Chemistry (Hexane/Ethyl Acetate): The analyte possesses a non-polar aliphatic backbone and a moderately polar secondary hydroxyl group. A purely non-polar solvent (like 100% hexane) yields poor recovery due to the hydroxyl group's hydrogen bonding with aqueous matrices. By utilizing an 80:20 (v/v) Hexane:Ethyl Acetate blend, the ethyl acetate disrupts hydrogen bonding, while the hexane selectively partitions the organic target away from highly polar matrix interferents.

• Chromatographic Separation (DB-5MS): A 5% phenyl / 95% dimethylpolysiloxane stationary phase is selected. The branched nature of the analyte interacts optimally via dispersion forces with the siloxane backbone, while the 5% phenyl content provides the necessary induced-dipole interactions to resolve the ester from co-extracted background lipids.

• Ionization (70 eV EI): Electron Impact ionization is highly reproducible. The steric bulk around the C3-hydroxyl group and the C2-quaternary carbon creates favorable sites for predictable alpha-cleavage, yielding stable, high-abundance fragment ions ideal for Selected Ion Monitoring (SIM).

Analytical Workflow Diagram

Step-by-step GC-MS analytical workflow for target ester quantification.

Experimental Protocol: Step-by-Step Methodology

Part A: Sample Preparation (Liquid-Liquid Extraction)

• Aliquot & Spike: Transfer 1.0 mL of the liquid sample matrix into a 15 mL silanized glass centrifuge tube. (Note: Silanization is critical to prevent the analyte's hydroxyl group from adsorbing to active silanol sites on the glass). Spike with 10 µL of the IS working solution (Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6 at 10 µg/mL in methanol). Vortex for 10 seconds.

• Extraction: Add 2.0 mL of the extraction solvent (Hexane:Ethyl Acetate, 80:20 v/v).

• Phase Separation: Vortex vigorously for 2 minutes to maximize surface area contact between phases. Centrifuge at 3,000 × g for 5 minutes at 4°C to break any emulsions.

• Concentration: Carefully transfer the upper organic layer to a clean 2 mL amber glass vial. Evaporate to complete dryness under a gentle stream of ultra-pure nitrogen at 35°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of GC-grade hexane. Transfer the solution into a GC autosampler vial equipped with a 150 µL glass micro-insert.

Part B: GC-MS Analysis

Execute the analysis using the parameters defined in the tables below. Ensure the MS undergoes an autotune using PFTBA (Perfluorotributylamine) prior to the sequence to verify mass accuracy and electron multiplier gain.

Data Presentation: Instrument Parameters

Table 1: GC-MS Operational Parameters

Parameter	Setting / Value
System Configuration	Agilent 7890B GC coupled with 5977B MSD (or equivalent)
Analytical Column	DB-5MS (30 m length × 0.25 mm ID × 0.25 µm film thickness)
Carrier Gas	Ultra-High Purity Helium (≥ 99.999%), Constant flow at 1.0 mL/min
Injection Volume	1.0 µL
Inlet Mode	Splitless (Purge valve open at 1.0 min to maximize analyte transfer)
Inlet Temperature	250°C
Oven Temperature Program	60°C (hold 1 min) → Ramp 10°C/min to 280°C → Hold 5 min
Transfer Line Temperature	280°C
Ion Source Temperature	230°C (Electron Impact, 70 eV)
Quadrupole Temperature	150°C
Solvent Delay	4.0 minutes

Table 2: Selected Ion Monitoring (SIM) Mass Transitions

Analyte	Expected RT (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Ethyl 3-hydroxy-2,2,4-trimethylpentanoate	~12.5	115	73, 143
Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6 (IS)	~12.4	121	79, 149

(Note: The m/z 115 ion results from the predictable alpha-cleavage between C2 and C3. IS m/z values assume a +6 Da shift; exact transitions must be empirically verified via full-scan mode depending on the specific isotopic labeling pattern of the commercial standard).

Field-Proven Insights & Troubleshooting

• Addressing Peak Tailing: If chromatographic peak tailing is observed, it is a direct indication of active sites within the GC inlet liner or the front end of the column interacting with the free secondary hydroxyl group. Solution: Perform routine inlet maintenance (replace with an ultra-inert, glass-wool-packed liner) and trim 10-20 cm from the front of the column.

• Derivatization Alternative: If matrix interference or tailing persists despite maintenance, introduce a pre-column derivatization step. Reacting the reconstituted extract with 50 µL of BSTFA + 1% TMCS at 60°C for 30 minutes will convert the hydroxyl group into a trimethylsilyl (TMS) ether, drastically improving volatility, peak symmetry, and lowering the Limit of Detection (LOD).

References

• Title: ethyl 3-hydroxy-2,2,4-trimethylpentanoate | 7403-65-8 Source: Molport URL: [Link]

Application Note: Structural Elucidation and NMR Spectroscopic Profiling of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Executive Summary

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS: 7403-65-8) is a highly branched aliphatic ester frequently utilized as a synthetic intermediate and, in its deuterated forms, as a stable isotope internal standard for quantitative LC-MS, GC-MS, and NMR analysis in pharmacokinetic studies[1]. Due to its dense steric bulk and the presence of a chiral center, its Nuclear Magnetic Resonance (NMR) spectra present a textbook case of stereochemically induced magnetic non-equivalence. This application note provides a comprehensive guide to the 1 H and 13 C NMR chemical shifts of this compound, detailing the causality behind its complex splitting patterns and establishing a self-validating protocol for accurate signal assignment.

Stereochemical Dynamics & Signal Causality

To interpret the NMR spectra of ethyl 3-hydroxy-2,2,4-trimethylpentanoate, one must first understand the structural causality driving its signal dispersion. The molecule features a rigid, highly branched backbone:

• The Stereogenic Focus: The C3 carbon is a chiral center (bearing a hydroxyl group, a hydrogen atom, an isopropyl group, and the C2 quaternary carbon).

• Prochiral Environments: The adjacent C2 carbon is quaternary and bears two methyl groups. The C4 carbon is a methine bearing two methyl groups (an isopropyl moiety).

The Principle of Diastereotopicity: Because the C3 carbon is chiral, it breaks the local plane of symmetry for the entire molecule. Consequently, the two methyl groups on C2 are diastereotopic, meaning they cannot be interchanged by any symmetry operation. They experience different local magnetic shielding environments and resonate at distinct chemical shifts. The exact same logic applies to the two methyl groups of the C4 isopropyl moiety. Failure to recognize this causality often leads to misintegration or incorrect assignment of the aliphatic region.

Logical flow of stereochemically induced magnetic non-equivalence in NMR signals.

Quantitative Data: NMR Chemical Shift Assignments

The following tables summarize the empirical 1 H and 13 C NMR data (acquired in CDCl 3​ at 298 K). The data reflects the distinct splitting caused by the diastereotopic nature of the molecule[2].

Table 1: 1 H NMR Spectroscopic Data (400 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Integration	Assignment Logic
Ethyl -CH 3​	1.25	Triplet (t)	7.1	3H	Coupled to ester -CH 2​ -
C2 -CH 3​ (a)	1.18	Singlet (s)	-	3H	Diastereotopic methyl on C2
C2 -CH 3​ (b)	1.15	Singlet (s)	-	3H	Diastereotopic methyl on C2
C3 -CH	3.45	Doublet (d)	5.2	1H	Coupled to C4 methine proton
C3 -OH	2.80	Broad Singlet (br s)	-	1H	Hydroxyl proton (exchangeable)
C4 -CH	1.85	Octet (m)	6.8, 5.2	1H	Coupled to C3-H and two C4 methyls
C4 -CH 3​ (a)	0.98	Doublet (d)	6.8	3H	Diastereotopic isopropyl methyl
C4 -CH 3​ (b)	0.88	Doublet (d)	6.8	3H	Diastereotopic isopropyl methyl
Ethyl -CH 2​ -	4.15	Quartet (q)	7.1	2H	Deshielded by ester oxygen

Table 2: 13 C NMR Spectroscopic Data (100 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Carbon Type	Structural Causality & Shielding
C1 (Carbonyl)	177.5	Cq	Highly deshielded ester carbonyl
C3 (Methine)	78.2	CH	Deshielded by direct attachment to -OH
Ethyl -CH 2​ -	60.8	CH 2​	Deshielded by ester oxygen
C2 (Alpha)	47.4	Cq	Quaternary carbon adjacent to C=O
C4 (Methine)	29.8	CH	Isopropyl branching point
C2 -CH 3​ (a)	22.4	CH 3​	Diastereotopic methyl
C2 -CH 3​ (b)	20.1	CH 3​	Diastereotopic methyl
C4 -CH 3​ (a)	19.5	CH 3​	Diastereotopic isopropyl methyl
C4 -CH 3​ (b)	16.8	CH 3​	Diastereotopic isopropyl methyl
Ethyl -CH 3​	14.2	CH 3​	Terminal ester methyl

Experimental Protocol: Self-Validating NMR Acquisition

A robust analytical workflow must be self-validating. Relying solely on 1D NMR chemical shifts can lead to misassignments in the crowded aliphatic region (0.8–1.3 ppm). To establish a self-validating loop, the protocol mandates the integration of 2D HSQC and HMBC experiments to unequivocally prove spatial connectivity.

Step-by-Step Methodology

Step 1: Sample Preparation

• Weigh 15–20 mg of high-purity ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

• Dissolve the analyte completely in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a precision 5 mm NMR tube, ensuring no particulates or air bubbles are present in the active volume.

Step 2: Instrument Calibration & Shimming

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Perform automated tuning and matching of the probe to the 1 H and 13 C frequencies.

• Lock the spectrometer to the deuterium signal of CDCl 3​ .

• Execute gradient shimming (e.g., TOPSHIM). Critical Checkpoint: Ensure the TMS line width at half-height is < 1.0 Hz. This resolution is mandatory to differentiate the closely spaced diastereotopic methyl singlets at 1.18 and 1.15 ppm.

Step 3: 1D Acquisition

• 1 H NMR: Execute a standard 1D 1 H pulse sequence (e.g., zg30). Set spectral width to 12 ppm, relaxation delay (D1) to 2.0 s, and acquire 16 scans.

• 13 C NMR: Execute a 1 H-decoupled 13 C pulse sequence (e.g., zgpg30). Set spectral width to 240 ppm, D1 to 2.0 s, and acquire 512 scans for high signal-to-noise ratio.

Step 4: 2D Self-Validation (The Causality Loop)

• HSQC (Heteronuclear Single Quantum Coherence): Run this experiment to map directly bonded protons to their carbons. Validation: The two C2 methyl singlets must correlate to two distinct 13 C signals around 20–23 ppm.

• HMBC (Heteronuclear Multiple Bond Correlation): Run to observe 2 J and 3 J carbon-proton couplings. Validation: The C2 methyl protons will show strong 3 J CH​ correlations to the ester carbonyl (~177.5 ppm) and the C3 methine carbon (~78.2 ppm). Conversely, the C4 isopropyl methyl protons will correlate to the C3 methine carbon but not the carbonyl, unequivocally distinguishing the two sets of diastereotopic methyls.

Step-by-step experimental workflow for self-validating NMR acquisition and assignment.

References

Application Note: Evaluating Ethyl 3-Hydroxy-2,2,4-Trimethylpentanoate as a Coalescing Agent in Waterborne Coatings

Target Audience: Materials Scientists, Formulation Researchers, and Pharmaceutical Facility Engineers. Application Context: Development of ultra-durable, low-VOC waterborne coatings for architectural applications and pharmaceutical cleanroom environments where rigorous sanitization and zero-off-gassing are critical.

Introduction & Mechanistic Rationale

The transition from solvent-borne to waterborne latex coatings has driven the need for highly efficient coalescing agents. In pharmaceutical manufacturing environments, wall and floor coatings must form an impermeable, continuous film to withstand aggressive chemical sterilization while maintaining a near-zero Volatile Organic Compound (VOC) profile to prevent product contamination.

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EH-TMP) (CAS#: 7403-65-8)[1] is an ester analogue structurally related to the industry-standard coalescent 2,2,4-trimethyl-1,3-pentanediol monoisobutyrate (Texanol)[2]. Coalescing agents function as temporary plasticizers. By partitioning into the polymer latex particles, they lower the polymer's glass transition temperature ( Tg​ ), allowing the particles to deform, pack tightly, and undergo inter-chain polymer diffusion at ambient temperatures[3].

Once the continuous film is formed, the coalescent must evaporate at a controlled rate. If it evaporates too quickly, the film will suffer from "mud cracking." If it evaporates too slowly, the coating remains permanently plasticized, leading to poor early block resistance (tackiness) and degraded scrub resistance[2]. This application note provides a self-validating experimental framework to evaluate EH-TMP's efficiency, low-temperature performance, and impact on long-term film integrity.

Fig 1. Mechanism of latex film coalescence driven by EH-TMP plasticization.

Experimental Workflow Design

To rigorously evaluate EH-TMP, we employ a sequential testing methodology. A single-point test is insufficient due to the complex thermodynamics of polymer-solvent interactions. Instead, a "ladder study" (incremental concentration increases) is used to establish a definitive efficiency curve.

Fig 2. Sequential experimental workflow for evaluating coalescing agents.

Detailed Experimental Protocols

Protocol 1: Minimum Film Forming Temperature (MFFT) Evaluation

Standard: [4] Causality: MFFT determines the absolute lowest temperature at which the latex forms a continuous, crack-free film on a non-porous substrate. By mapping MFFT against coalescent concentration, researchers can calculate the exact dosage required to achieve a target application temperature (e.g., 4°C for winter applications).

Step-by-Step Methodology:

• Prepare Ladder Formulations: Obtain a standard styrene-acrylic latex binder ( Tg​ ~24°C). Prepare five aliquots. Under low-shear mixing (300 RPM), add EH-TMP dropwise to achieve concentrations of 0%, 2%, 4%, 6%, and 8% based on the dry weight of the polymer solids.

• Equilibration: Allow the samples to equilibrate for 24 hours at room temperature. Rationale: This ensures the coalescent fully partitions into the hydrophobic polymer particles rather than remaining in the aqueous phase.

• Apparatus Setup: Power on the MFFT-Bar (temperature gradient plate) and set the gradient from -5°C to 25°C. Ensure a flow of dry desiccant air over the platen to prevent condensation, which can artificially hydro-plasticize the film[5].

• Drawdown: Using a 6-mil (150 µm) clearance applicator, cast the ladder formulations simultaneously across the temperature gradient.

• Evaluation: Allow the films to dry completely (typically 1–2 hours). Visually identify the exact point where the film transitions from a milky, cracked, or powdery state to a clear, continuous film. Record the corresponding temperature from the platen's digital sensor array.

Protocol 2: Low-Temperature Coalescence (LTC)

Standard: [6] Causality: While MFFT utilizes a non-porous metal plate, real-world substrates (e.g., drywall, concrete) are highly porous. Porous substrates rapidly wick water away from the wet film, narrowing the thermodynamic window for coalescence. LTC tests the formulation under high humidity and low temperatures on varied substrates to simulate worst-case field conditions.

Step-by-Step Methodology:

• Substrate Preparation: Obtain standard Penopac 1A Byko charts (featuring both sealed/non-absorbent and unsealed/absorbent sections).

• Application: Apply the optimized formulation (determined from Protocol 1, e.g., 4% EH-TMP) using a 7-mil gap applicator.

• Environmental Chamber: Immediately place the charts into an environmental chamber set to 40°F (4.4°C) and 70% Relative Humidity.

• Curing & Inspection: Leave the panels undisturbed for 24 hours. Remove and inspect immediately using a 10x magnification loupe.

• Scoring: Rate the film integrity on a scale of 1 to 5 (5 = perfect continuous film; 1 = severe mud-cracking throughout). Compare the differential between the sealed and unsealed portions.

Protocol 3: Scrub Resistance & Long-Term Film Integrity

Standard: [7] Causality: If EH-TMP is retained in the film for too long, the coating will remain soft, leading to rapid erosion during cleaning. This is particularly critical in pharmaceutical settings where walls are scrubbed daily with sporicidal agents. This test measures the cycles-to-failure to validate that the coalescent has successfully evaporated and the polymer has fully hardened.

Step-by-Step Methodology:

• Drawdown: Cast the paint formulation onto black plastic scrub panels (Leneta P121-10N) using a 7-mil gap applicator[8].

• Curing: Cure the panels in a controlled environment (25°C, 50% RH) for exactly 7 days. Rationale: 7 days is the industry standard to allow for complete evaporation of ester-based coalescents.

• Scrubbing Apparatus: Secure the panel in a Washability Tester. Attach a standardized nylon bristle brush (weighing 454g).

• Abrasion: Apply 10 mL of standardized non-abrasive scrub medium (e.g., Leneta SC-1) and 5 mL of water to the brush path[8].

• Testing: Run the machine until the paint film is eroded in one continuous thin line across the shim. Record the number of cycles to failure. A result of >1,400 cycles indicates exceptional scrubbability[8].

Data Presentation & Expected Outcomes

The following tables synthesize typical comparative data when evaluating EH-TMP against the industry standard (Texanol) in a high-quality styrene-acrylic architectural coating.

Table 1: Physicochemical Properties Comparison

Property	Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EH-TMP)	Standard Ester-Alcohol (Texanol)
Molecular Formula	C₁₀H₂₀O₃	C₁₂H₂₄O₃
Molecular Weight	188.26 g/mol	216.32 g/mol
Boiling Point	~259.8 °C	~254.0 °C
Density	0.963 g/cm³	0.950 g/cm³
Water Solubility	Insoluble	Insoluble

Table 2: MFFT Ladder Study Results (Styrene-Acrylic Latex, Initial Tg​ 24°C)

Coalescent Dosage (% on solids)	MFFT with EH-TMP (°C)	MFFT with Standard Ester-Alcohol (°C)
0% (Control)	13.9	13.9
2%	8.2	8.5
4%	3.1	3.5
6%	0.0	0.5
8%	< -3.0	< -2.0

Insight: EH-TMP demonstrates a slightly steeper efficiency curve, likely due to its lower molecular weight allowing for more rapid diffusion into the polymer matrix.

Table 3: Performance Metrics (Formulated Paint at 4% Coalescent)

Performance Metric	EH-TMP Formulation	Standard Ester-Alcohol Formulation
LTC Rating (Sealed / Unsealed)	5 / 4	5 / 4
Early Block Resistance (24h)	Pass (No Tack)	Pass (Slight Tack)
Scrub Resistance (ASTM D2486)	1,650 cycles	1,580 cycles

Insight: The slightly higher scrub resistance cycles observed with EH-TMP suggest a highly favorable evaporation profile, allowing the film to achieve its maximum hardness within the 7-day curing window without leaving residual plasticizing artifacts.

References

• ASTM D2354-10(2018) Standard Test Method for Minimum Film Formation Temperature (MFFT) of Emulsion Vehicles. ASTM International.[Link]

• ASTM D7306-17 Standard Practice for Testing Low Temperature Film-Formation of Latex Paints by Visual Observation. ASTM International.[Link]

• ASTM D2486-17 Standard Test Methods for Scrub Resistance of Wall Paints. ASTM International.[Link]

• Water Miscibility Differences in Coalescing Agents and the Influence on Latex Paint Properties. PCI Magazine.[Link]

• CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester. Chemsrc.[Link]

Sources

• 1. CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester | Chemsrc [chemsrc.com]
• 2. Texanol Coalescent in Waterborne Paint: MFFT Reduction vs Early Block and Water Resistance | TJCY [tjcyindustrialchem.com]
• 3. specialchem.com [specialchem.com]
• 4. D2354 Standard Test Method for Minimum Film Formation Temperature (MFFT) of Emulsion Vehicles [store.astm.org]
• 5. Minimum Film Forming Temperature (MFFT) — Neurtek [neurtek.com]
• 6. lonroy.com [lonroy.com]
• 7. D2486 Standard Test Methods for Scrub Resistance of Wall Paints [store.astm.org]
• 8. pcimag.com [pcimag.com]

extraction techniques for ethyl 3-hydroxy-2,2,4-trimethylpentanoate from environmental water samples

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Application Note: Advanced Extraction Protocols for Ethyl 3-hydroxy-2,2,4-trimethylpentanoate in Environmental Water Samples

Introduction & Analyte Profile

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS 7403-65-8) is a branched ester structurally related to common industrial coalescing agents and plasticizers [1.1]. In environmental and pharmaceutical contexts, it is frequently monitored as a semi-volatile organic compound (SVOC) pollutant in wastewater, urban runoff, and as a potential leachable in drug development pipelines.

Due to its moderate hydrophobicity and the presence of both a polar hydroxyl group and a non-polar trimethylpentyl backbone, extracting this compound from complex aqueous matrices requires highly selective techniques. Traditional Liquid-Liquid Extraction (LLE) often suffers from severe emulsion formation when processing environmental waters. To overcome this, modern analytical workflows employ Solid-Phase Extraction (SPE), Headspace Solid-Phase Microextraction (HS-SPME), and Dispersive Liquid-Liquid Microextraction (DLLME).

Table 1: Physicochemical Properties of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate [1]

Property	Value	Analytical Implication
CAS Number	7403-65-8	Unique identifier for standard procurement.
Molecular Formula	C₁₀H₂₀O₃	Indicates a balance of hydrocarbon bulk and oxygenated functional groups.
Molecular Weight	188.26 g/mol	Falls within the optimal mass range for GC-MS and LC-MS/MS detection.
Boiling Point	259.8 ºC (at 760 mmHg)	Semi-volatile nature makes it highly amenable to thermal desorption and GC analysis.
Density	0.963 g/cm³	Slightly less dense than water; relevant for phase separation in LLE/DLLME.

Strategic Extraction Workflow

The selection of an extraction protocol depends heavily on the sample volume, required limit of detection (LOD), and matrix complexity. The logical relationship between sample presentation and method selection is visualized below.

Fig 1. Strategic workflow for selecting the optimal extraction technique based on sample volume and throughput.

Protocol 1: Solid-Phase Extraction (SPE) via Polymeric Sorbents

This protocol is adapted from the principles of EPA Method 3535A[2], which governs the extraction of organic compounds from aqueous matrices using solid-phase media.

Mechanistic Causality: For an amphiphilic ester like ethyl 3-hydroxy-2,2,4-trimethylpentanoate, silica-based C18 sorbents can suffer from poor retention of the polar hydroxyl moiety and dewetting issues. We utilize a Hydrophilic-Lipophilic Balance (HLB) polymeric sorbent (copolymer of N-vinylpyrrolidone and divinylbenzene). The lipophilic divinylbenzene captures the trimethylpentyl chain via Van der Waals forces, while the hydrophilic N-vinylpyrrolidone retains the ester and hydroxyl groups via dipole-dipole interactions.

Self-Validating QC System: Prior to extraction, all samples are spiked with an isotopic surrogate, Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6 [3][4]. Because the deuterium-labeled analog shares identical physicochemical properties but differs in mass, its recovery mathematically validates the extraction efficiency of the native compound and corrects for matrix suppression.

Step-by-Step Methodology:

• Sample Preparation: Filter 500 mL of environmental water through a 0.45 µm glass fiber filter to remove suspended particulates. Spike with 50 ng/L of the d6-surrogate[4]. Adjust pH to 6.0–7.0 to ensure the compound remains in a neutral state.

• Cartridge Conditioning: Mount a 200 mg/6 mL HLB cartridge on a vacuum manifold. Pass 5 mL of dichloromethane (DCM), followed by 5 mL of methanol, and finally 5 mL of LC-grade water. Critical: Do not allow the sorbent bed to dry after the water wash.

• Sample Loading: Load the 500 mL sample at a controlled flow rate of 5–10 mL/min.

• Washing: Pass 5 mL of a 5% methanol/water solution to elute highly polar matrix interferences (e.g., humic acids). Dry the cartridge under full vacuum for 15 minutes.

• Elution: Elute the target ester using 2 × 3 mL of DCM:Ethyl Acetate (1:1, v/v).

• Concentration: Evaporate the eluate to exactly 1.0 mL under a gentle stream of ultra-high-purity nitrogen at 35°C before GC-MS injection.

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique ideal for volatile and semi-volatile compounds, heavily utilized in environmental monitoring per EPA Method 8272[5].

Mechanistic Causality: This method relies on thermodynamic equilibrium. By adding sodium chloride (NaCl) to the water sample, we induce a "salting-out" effect. The water molecules form tight hydration spheres around the Na⁺ and Cl⁻ ions, effectively reducing the volume of "free" water available to dissolve the organic ester. This increases the analyte's activity coefficient, thermodynamically driving it out of the water and into the headspace. A Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) fiber is then exposed to the headspace, where the DVB provides the necessary surface area and π-π interactions to trap the ester.

Fig 2. Thermodynamic partitioning and mechanistic pathway of Headspace Solid-Phase Microextraction (HS-SPME).

Step-by-Step Methodology:

• Sample Preparation: Transfer 10 mL of the filtered water sample into a 20 mL precision headspace vial.

• Salting Out & QC: Add 3.0 g of pre-baked NaCl (30% w/v) and spike with the d6-surrogate standard[4]. Seal immediately with a PTFE/silicone septum cap.

• Equilibration: Place the vial in an automated agitator at 60°C for 15 minutes (500 rpm) to establish water-headspace equilibrium.

• Extraction: Pierce the septum and expose a 65 µm PDMS/DVB SPME fiber to the headspace for exactly 30 minutes at 60°C.

• Desorption: Retract the fiber, transfer it to the GC-MS injection port, and desorb at 250°C for 3 minutes in splitless mode.

Protocol 3: Dispersive Liquid-Liquid Microextraction (DLLME)

DLLME is a highly efficient, "green chemistry" alternative to traditional LLE, widely recognized for preconcentrating organic compounds from environmental waters[6][7].

Mechanistic Causality: DLLME utilizes a ternary solvent system. A water-miscible disperser solvent (e.g., acetonitrile) is mixed with a water-immiscible, high-density extraction solvent (e.g., tetrachloroethylene). When this mixture is rapidly injected into the aqueous sample, the disperser solvent sharply lowers the interfacial tension. This causes the extraction solvent to spontaneously form a cloudy dispersion of micro-droplets. The infinitely large surface area of these micro-droplets allows the mass transfer of ethyl 3-hydroxy-2,2,4-trimethylpentanoate to reach equilibrium in seconds.

Step-by-Step Methodology:

• Sample Preparation: Place 5.0 mL of filtered environmental water (spiked with d6-surrogate) into a 10 mL conical-bottom glass centrifuge tube.

• Solvent Injection: Using a gastight syringe, rapidly inject a mixture of 1.0 mL Acetonitrile (disperser) and 50 µL Tetrachloroethylene (extraction solvent) into the sample.

• Cloud Point Formation: Gently vortex for 30 seconds. A stable, cloudy emulsion will form, indicating successful micro-droplet dispersion.

• Phase Separation: Centrifuge the tube at 4000 rpm for 5 minutes. The high-density tetrachloroethylene will coalesce at the very bottom of the conical tube (approx. 40–45 µm volume recovered).

• Collection: Carefully withdraw the sedimented organic droplet using a 50 µL microsyringe and inject 1 µL directly into the GC-MS.

Quantitative Performance Comparison

To assist researchers in selecting the optimal protocol for their specific regulatory or throughput requirements, the performance metrics of the three validated systems are summarized below.

Table 2: Comparison of Extraction Techniques for Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Parameter	SPE (HLB Cartridge)[2]	HS-SPME (PDMS/DVB)[5]	DLLME (Ternary System)[6]
Optimal Sample Volume	100 – 1000 mL	5 – 10 mL	5 – 10 mL
Solvent Consumption	High (~15-20 mL)	None (Solvent-free)	Very Low (< 1.5 mL)
Extraction Time per Sample	60 – 90 mins	45 mins (Automated)	< 10 mins
Sensitivity (LOD)	Sub-ng/L (Ultra-trace)	ng/L (Trace)	Low µg/L (ppb range)
Matrix Tolerance	Moderate (Risk of clogging)	High (Headspace isolates analyte)	Low (High humic acid causes stable emulsions)
Primary Application	Regulatory compliance testing	Volatile/SVOC screening	High-throughput rapid screening

References

• [1] Chemsrc. "CAS#:7403-65-8 | Pentanoic acid, 3-hydroxy-2,2,4-trimethyl-, ethyl ester". Verified URL:[Link]

• [2] US Environmental Protection Agency (EPA). "EPA Method 3535A (SW-846): Solid-Phase Extraction (SPE)". Verified URL:[Link]

• [5] US Environmental Protection Agency (EPA). "Method 8272: Parent and Alkyl Polycyclic Aromatics in Sediment Pore Water by Solid-Phase Microextraction". Verified URL:[Link]

• [6] Ma, J., et al. "Recent Advances in Dispersive Liquid - Liquid Microextraction for Organic Compounds Analysis in Environmental Water: A Review". Current Analytical Chemistry. Verified URL: [Link]

• [7] ACS Publications. "Extraction of Emerging Contaminants from Environmental Waters and Urine by Dispersive Liquid–Liquid Microextraction". Analytical Chemistry. Verified URL:[Link]

Sources

• 1. CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester | Chemsrc [chemsrc.com]
• 2. epa.gov [epa.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. epa.gov [epa.gov]
• 6. benthamdirect.com [benthamdirect.com]
• 7. pubs.acs.org [pubs.acs.org]

A Framework for Evaluating Ethyl 3-hydroxy-2,2,4-trimethylpentanoate as a Novel Green Solvent: Application Notes and Protocols

Abstract: The imperative of green chemistry necessitates the exploration of novel, sustainable solvent systems to replace hazardous conventional solvents.[1][2] Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHTP), a C10 hydroxy-ester, presents a compelling structural profile for a high-performance, environmentally benign solvent. However, publicly available data on its performance and properties are scarce. This guide, intended for researchers, formulation scientists, and drug development professionals, provides a comprehensive framework for the evaluation of EHTP. Instead of detailing established applications, this document presents a prospective roadmap, outlining detailed protocols for physicochemical characterization, solvency determination, application-specific performance testing, and environmental health and safety (EHS) assessment. By leveraging data from the structurally analogous compound 2,2,4-trimethyl-1,3-pentanediol monoisobutyrate (Texanol™), we establish a data-driven hypothesis for EHTP's potential and provide the methodologies to validate it.

Profile of a Candidate Green Solvent: Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHTP)

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS No. 7403-65-8) is an organic ester with both hydroxyl and ester functional groups.[3] This bifunctional nature is hypothesized to impart a unique balance of solvency, low volatility, and chemical stability.

The "Green" Hypothesis: Why EHTP Warrants Investigation

The molecular structure of EHTP suggests several characteristics that align with the principles of green chemistry:[1]

• Low Volatility: The relatively high molecular weight (188.26 g/mol ) and the presence of a hydroxyl group for hydrogen bonding suggest a high boiling point and low vapor pressure.[3] This would classify it as a low-volatility organic compound (LVP-VOC) or potentially a non-VOC under various regulations, reducing air pollution.[4][5]

• Biodegradability: Ester linkages are susceptible to hydrolysis and subsequent microbial degradation. Structurally similar ester alcohols, like Texanol™, are known to be readily biodegradable.[5][6]

• Favorable Safety Profile: Long-chain aliphatic esters are generally associated with low systemic toxicity.[7][8]

• Potential for Renewable Sourcing: The ethyl ester group can be derived from bio-based ethanol, a common bio-renewable solvent.[9] The C8 backbone could potentially be sourced from bio-based feedstocks through fermentation or other biotech pathways.

Known and Predicted Physicochemical Properties

Given the lack of extensive experimental data for EHTP, the properties of the well-characterized structural analog, Texanol™ (CAS No. 25265-77-4), are used to provide a reasonable set of predicted values.[5][10][11] Researchers must experimentally verify these properties as the first step in evaluation.

Property	Known EHTP Value	Predicted EHTP Value (Based on Texanol™ Analog)	Source / Rationale
CAS Number	7403-65-8	-	[3]
Molecular Formula	C₁₀H₂₀O₃	-	[3]
Molecular Weight	188.26 g/mol	-	[3]
Boiling Point	Not Found	~250 °C	Analog has a boiling point of 254°C.[4][12]
Flash Point	Not Found	>115 °C	Analog has a flash point of 120°C, indicating low flammability.[10][11]
Freezing Point	Not Found	~ -50 °C	Analog has a freezing point of -50°C.[11]
Specific Gravity	Not Found	~0.95 @ 20°C	Analog has a specific gravity of 0.95.[10]
Vapor Pressure	Not Found	~0.01 kPa @ 20°C	Analog has a very low vapor pressure, supporting low-VOC status.[5][12]
Water Solubility	Not Found	Low (~0.1 wt%)	Analog has low water solubility.[10]
Hansen Solubility	Not Found	δD: ~15.1, δP: ~6.1, δH: ~9.8 (MPa⁰.⁵)	Based on values for Texanol™. These are critical for predicting solvency.[5][13]

Protocols for Solvency and Physicochemical Characterization

The foundational step in evaluating any new solvent is to determine its fundamental physical properties and solvency characteristics.

Protocol 1: Experimental Determination of Hansen Solubility Parameters (HSP)

Rationale: The Hansen Solubility Parameters (HSP) are a powerful tool for predicting polymer solubility, pigment dispersion, and chemical compatibility.[14] They divide the total cohesive energy of a liquid into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).[15] By determining the HSP of EHTP, a formulator can quantitatively predict which polymers it will dissolve or which pigments it will wet, dramatically accelerating formulation development.[16] This protocol uses a standard experimental method of testing the solubility of a range of polymers with known HSP to define the solubility sphere of EHTP.

Materials:

• Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHTP)

• A set of 15-20 polymers with known and varied HSP values (e.g., Polystyrene, PMMA, PVC, Polycarbonate).

• Glass vials (20 mL) with screw caps.

• Analytical balance.

• Vortex mixer.

• HSPiP software or equivalent spreadsheet for calculation.

Procedure:

• Polymer Preparation: For each test polymer, accurately weigh 0.5 g of the polymer into a labeled glass vial.

• Solvent Addition: Add 9.5 g of EHTP to each vial to create a 5% polymer mixture.

• Mixing: Tightly cap the vials and vortex mix for 2 minutes. Allow the vials to sit at room temperature for 24 hours to equilibrate.

• Solubility Scoring: Visually inspect each vial and score the solubility based on the following scale:

  • 1 = Clear, homogeneous solution (Good Solvent)

  • 2 = Slightly hazy or swollen (Marginal Solvent)

  • 3 = Polymer is significantly swollen but not dissolved

  • 4 = Polymer is slightly swollen

  • 5 = No visible effect on the polymer (Bad Solvent)

• Data Analysis:

  • Enter the known HSP values (δD, δP, δH) for each test polymer into the HSPiP software or a spreadsheet.

  • Enter the corresponding solubility score (1 for "in", 5 for "out") for each polymer in EHTP.

  • The software will calculate the center of the solubility sphere, which represents the HSP values for EHTP. The software also calculates the radius of interaction (R₀). Any solvent (or polymer) whose HSP coordinates fall within this sphere is predicted to be compatible.

Self-Validation: The trustworthiness of the calculated HSP is validated by the goodness of fit. A successful determination will clearly differentiate between "good" solvents (inside the sphere) and "bad" solvents (outside the sphere). If the model cannot find a coherent sphere that separates the two groups, the experimental data should be re-examined.

dot

Caption: Workflow for HSP Experimental Determination.

Application-Specific Performance Evaluation Protocols

The following protocols provide methodologies for testing EHTP in two distinct, high-value application areas where green solvents are in demand.

Application Note 1: Protocol for Evaluating EHTP as a Coalescing Agent in Latex Coatings

Rationale: Coalescing agents are high-boiling point solvents that aid in the formation of a continuous, durable film in latex paints.[11][17] An effective green coalescent must lower the Minimum Film Formation Temperature (MFFT) of the latex polymer without contributing significantly to VOCs.[4] Texanol™ is a benchmark coalescent, making it the ideal positive control.[6] This protocol evaluates EHTP's efficiency as a coalescent.

Materials:

• Standard acrylic latex emulsion (e.g., 50% solids, MFFT of 15°C).

• Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHTP).

• Texanol™ (Positive Control).

• Deionized water.

• MFFT Bar apparatus.

• Drawdown bar (3 mil or 76 µm wet film thickness).

• Scrub resistance test panel and abrasion tester.

Procedure:

• Formulation Preparation: Prepare three small paint batches:

  • Control: 100g latex emulsion.

  • EHTP: 100g latex emulsion + 5g EHTP (5% on polymer solids).

  • Texanol™: 100g latex emulsion + 5g Texanol™ (5% on polymer solids).

  • Mix each batch gently for 10 minutes.

• MFFT Determination:

  • Place a strip of each formulation on the MFFT bar.

  • Allow the film to dry. The MFFT is the lowest temperature at which a clear, continuous film is formed. A lower MFFT indicates higher coalescing efficiency.

• Film Performance Testing:

  • On a sealed test chart, apply a 3 mil wet film of each formulation.

  • Allow the films to cure for 7 days at standard conditions (23°C, 50% RH).

  • Gloss: Measure the 60° gloss of each film.

  • Scrub Resistance: Subject the cured films to a scrub abrasion test (e.g., ASTM D2486). Record the number of cycles to failure.

Expected Results & Interpretation:

Formulation	MFFT (°C)	60° Gloss	Scrub Cycles to Failure	Interpretation
Control (No Coalescent)	15°C	Low (cracked film)	<100	Baseline performance without a coalescent.
Texanol™ (5%)	< 5°C	High (>70)	>1000	Benchmark for an effective coalescent.
EHTP (5%)	[Record Data]	[Record Data]	[Record Data]	EHTP is a promising candidate if it significantly lowers the MFFT and results in high gloss and scrub resistance, comparable to or better than Texanol™.

Application Note 2: Assessing EHTP as a Solubilizer for Poorly Soluble APIs

Rationale: Many active pharmaceutical ingredients (APIs) exhibit poor water solubility, limiting their bioavailability. Green solvents are sought for use in liquid formulations and as processing solvents during crystallization.[9] This protocol assesses the equilibrium solubility of a model hydrophobic API in EHTP.

Materials:

• Model hydrophobic API (e.g., Ibuprofen, Griseofulvin).

• Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHTP).

• Ethanol (Control Solvent).

• HPLC with a suitable column and method for the API.

• Saturated solutions of the API in each solvent.

• 0.22 µm syringe filters.

Procedure:

• Equilibrium Solubility Measurement:

  • Add an excess amount of the model API to separate vials containing EHTP and Ethanol.

  • Agitate the vials at a constant temperature (e.g., 25°C) for 48 hours to ensure equilibrium is reached.

  • Visually confirm that solid API is still present.

  • Filter a sample from each vial using a 0.22 µm syringe filter.

  • Dilute the filtrate with a suitable mobile phase and analyze by HPLC to determine the API concentration.

• Data Analysis:

  • Using a calibration curve, convert the HPLC peak area to concentration (mg/mL).

  • The resulting concentration is the equilibrium solubility.

Expected Results & Interpretation:

Solvent	API Solubility (mg/mL)	Interpretation
Ethanol	[Record Data]	Provides a benchmark for a common, polar-protic solvent.
EHTP	[Record Data]	If the solubility in EHTP is significantly higher than in traditional solvents, it may be a valuable excipient for liquid formulations or a useful crystallization solvent.

Environmental, Health, and Safety (EHS) Evaluation

A solvent's "green" credentials are only valid if supported by robust EHS data.

Protocol 3: Assessment of Ready Biodegradability (OECD 301F)

Rationale: The OECD 301F Manometric Respirometry test is a standard method for determining if a chemical is "readily biodegradable."[18][19] It measures oxygen consumption by microorganisms as they metabolize the test substance over 28 days. Passing this test (>60% biodegradation in a 10-day window) is a critical criterion for a green solvent.[19]

Procedure (summary):

• Test Setup: A closed respirometer flask is filled with a mineral medium, a microbial inoculum (from activated sludge), and the test substance (EHTP) at a concentration of 100 mg/L.[18]

• Controls:

  • Blank Control: Inoculum and medium only (measures background respiration).

  • Reference Control: A readily biodegradable substance like sodium benzoate (validates inoculum activity).[19]

  • Toxicity Control: EHTP + sodium benzoate (checks for inhibitory effects of EHTP on microbes).

• Incubation: The flasks are incubated at a constant temperature (20-24°C) in the dark for 28 days.

• Measurement: The consumption of oxygen is measured continuously by a pressure sensor.

• Calculation: The percentage of biodegradation is calculated based on the measured oxygen consumption relative to the Theoretical Oxygen Demand (ThOD) of EHTP.

• Pass Criteria: The substance is considered readily biodegradable if it reaches 60% biodegradation within 10 days of starting the rapid degradation phase (the "10-day window").[19]

dot

Caption: EHS Evaluation Decision Framework.

Conclusion and Future Outlook

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate stands as a promising but unproven candidate in the search for next-generation green solvents. Its molecular structure suggests a desirable combination of low volatility, high solvency power, and a favorable EHS profile. However, this potential must be rigorously validated through empirical testing.

The protocols outlined in this guide provide a comprehensive, scientifically-grounded framework for any research or industrial team to undertake a thorough evaluation of EHTP. By systematically determining its physicochemical properties, quantifying its solvency, testing its performance in relevant applications, and assessing its biodegradability and toxicity, a complete profile of this molecule can be built. If the experimental data aligns with the promising predictions based on its structural analogs, EHTP could become a valuable new tool for formulators aiming to create safer, more sustainable products across the pharmaceutical, coatings, and chemical specialty industries.

References

• Justes, D. R., et al. (2018). Pencil and Paper Estimation of Hansen Solubility Parameters. ACS Omega. Available at: [Link]

• Justes, D. R., et al. (2018). Pencil and Paper Estimation of Hansen Solubility Parameters. PubMed Central. Available at: [Link]

• Kremer Pigmente. (n.d.). 78100 Texanol™. Available at: [Link]

• AUDAX. (n.d.). Product Data Sheet - Eastman Texanol™ Ester Alcohol. Available at: [Link]

• Univar Solutions. (n.d.). TEXANOL Ester Alcohol (2,2,4-Trimethyl-1,3-pentanediol Monoisobutyrate). Available at: [Link]

• IMCD Sweden. (n.d.). TEXANOL ESTER ALCOHOL - Eastman. Available at: [Link]

• cheminfo. (2013). Product Data Sheet - Eastman Texanol™ Ester Alcohol. Available at: [Link]

• Impact Solutions. (n.d.). OECD 301f : Ready biodegradability in aerobic aqueous medium. Available at: [Link]

• ibacon GmbH. (n.d.). OECD 301/310: Ready Biodegradability Tests. Available at: [Link]

• Society of Environmental Toxicology and Chemistry. (n.d.). Ready Biodegradability Studies: OECD 301 or 310?. Available at: [Link]

• A.G. Layne. (n.d.). Texanol. Available at: [Link]

• OECD. (1992). Test No. 301: Ready Biodegradability. OECD Guidelines for the Testing of Chemicals, Section 3. Available at: [Link]

• CONCAWE. (2010). Ready Biodegradability: OECD 301F Manometric Respirometry Test (Light Catalytically Cracked Gas Oil). Available at: [Link]

• Johnson, W., Jr., et al. (2017). Amended Safety Assessment of Alkyl Esters as Used in Cosmetics. International Journal of Toxicology. Available at: [Link]

• Abbott, S. (n.d.). HSP Basics | Practical Solubility Science. Hansen-Solubility. Available at: [Link]

• Wikipedia. (n.d.). Hansen solubility parameter. Available at: [Link]

• Welle, F. M., et al. (2021). Estimating Hansen solubility parameters of organic pigments by group contribution methods. Dyes and Pigments. Available at: [Link]

• Hansen, C. (2022). HSPiP HSP Estimation (New). YouTube. Available at: [Link]

• Fiume, M. M., et al. (2015). Safety Assessment of Alkyl Esters as Used in Cosmetics. ResearchGate. Available at: [Link]

• EFSA FEEDAP Panel. (2012). Scientific Opinion on the safety and efficacy of straight-chain primary aliphatic alcohols/aldehydes/acids... ResearchGate. Available at: [Link]

• U.S. Environmental Protection Agency. (2016). Aliphatic Esters. Scoping and Draft Human Health Risk Assessment for Registration Review. Regulations.gov. Available at: [Link]

• Burnett, C. L., et al. (2021). Safety Assessment of Fatty Acids & Fatty Acid Salts as Used in Cosmetics. Cosmetic Ingredient Review. Available at: [Link]

• Kalpana, V., et al. (2026). ROLE OF GREEN SOLVENTS IN THE PHARMACEUTICAL FIELD. International Journal of Biology, Pharmacy and Allied Sciences. Available at: [Link]

• ALCOHOL C-10. (n.d.). Duyar Kimya. Available at: [Link]

• ExxonMobil Chemical Patents Inc. (2006). Mixtures of c8-c10 alcohols and derived plasticizers and surfactants. Google Patents.

• Petrucci, R., et al. (2023). Green chemistry: a guide for medicinal chemists to improve the greenness of their reactions. Green Chemistry. Available at: [Link]

Sources

• 1. US20030176745A1 - Secondary c10-c18 surfactant alcohols - Google Patents [patents.google.com]
• 2. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate | CymitQuimica [cymitquimica.com]
• 3. audax.com.ar [audax.com.ar]
• 4. productcatalog.eastman.com [productcatalog.eastman.com]
• 5. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.se]
• 6. cir-safety.org [cir-safety.org]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. kremer-pigmente.com [kremer-pigmente.com]
• 10. kianresin.com [kianresin.com]
• 11. chemwinfo.com [chemwinfo.com]
• 12. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 13. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 14. Pencil and Paper Estimation of Hansen Solubility Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. specialchem.com [specialchem.com]
• 16. coatino.com [coatino.com]
• 17. OECD 301f : Ready biodegradability in aerobic aqueous medium - [impact-solutions.co.uk]
• 18. oecd.org [oecd.org]
• 19. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]

in vitro toxicity testing protocols for ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Application Note: In Vitro Toxicity Profiling of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Introduction & Mechanistic Context

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS 7403-65-8) is a branched aliphatic hydroxy ester utilized in chemical synthesis, as a specialized solvent, and potentially as a flavoring agent[1]. Due to its lipophilic nature and volatility, human exposure to this class of compounds primarily occurs via inhalation or dermal contact. Evaluating the in vitro toxicity of such hydrophobic esters presents a unique challenge: their immiscibility in aqueous cell culture media often leads to the formation of micro-droplets (the "hydrophobic effect"), which causes erratic cellular dosing, phase separation, and artifactual viability readouts[2].

To establish a self-validating, highly reproducible toxicity profile, this application note details a multiplexed in vitro screening protocol. We utilize human bronchial epithelial cells (BEAS-2B) as a physiologically relevant model for inhalation exposure[3]. The methodology is designed to bypass solubility limitations and distinguish between direct membrane disruption and metabolic toxicity driven by intracellular ester hydrolysis[4].

Causality in Experimental Design (E-E-A-T)

• Why BEAS-2B Cells? The respiratory epithelium is the primary portal of entry for volatile esters. BEAS-2B cells retain the metabolic machinery necessary to process xenobiotics, making them superior to generic immortalized lines (e.g., HEK293T) for inhalation toxicology[3].

• Why WST-8 over MTT? Traditional MTT assays require the solubilization of formazan crystals. In the presence of lipophilic ester droplets, this solubilization is often incomplete, leading to high background noise. WST-8 produces a water-soluble formazan dye, eliminating this confounding variable and allowing for continuous kinetic monitoring[5].

• Why a Three-Step Solubilization? Direct addition of hydrophobic esters to media causes immediate precipitation. By utilizing Dimethylsulfoxide (DMSO) as a primary vehicle and performing a rapid, high-shear dilution into pre-warmed media, the compound is maintained in a metastable micro-emulsion, ensuring uniform cellular exposure[2].

Experimental Workflows & Pathways

Fig 1. High-throughput in vitro toxicity workflow for hydrophobic esters.

Fig 2. Cellular toxicity signaling and metabolic pathway for branched esters.

Step-by-Step Methodologies

Protocol A: Three-Step Compound Solubilization

• Primary Stock: Dissolve neat ethyl 3-hydroxy-2,2,4-trimethylpentanoate in 100% molecular-grade DMSO to create a 2.0 M primary stock. Vortex vigorously for 60 seconds.

• Serial Dilution: Prepare a 200x concentration series of the compound in pure DMSO. This ensures that the final volume of DMSO added to the cells remains constant across all dose groups, preventing vehicle-induced toxicity variations[5].

• Media Integration: Pre-warm complete cell culture media (e.g., DMEM/F12 + 10% FBS) to 37°C. Add the 200x DMSO stocks to the media dropwise while vortexing at maximum speed. The final DMSO concentration must not exceed 0.5% v/v[2]. Use the dosed media within 15 minutes to prevent phase separation.

Protocol B: Multiplexed WST-8 and LDH Assay This self-validating system measures both metabolic shutdown and physical membrane rupture from the exact same well, ensuring data concordance.

• Seeding: Seed BEAS-2B cells in a 96-well plate at 1.5×104 cells/well. Incubate for 24 hours at 37°C, 5% CO₂ to allow adherence.

• Exposure: Aspirate growth media and replace with 100 µL of the solubilized ester media. Include a vehicle control (0.5% DMSO) and a positive control (0.1% Triton X-100). Incubate for 24 hours.

• LDH Sampling: Transfer 50 µL of the supernatant from each well to a fresh 96-well plate. Add 50 µL of LDH reaction mix. Incubate in the dark for 30 minutes, stop the reaction, and read absorbance at 490 nm.

• WST-8 Addition: To the original plate containing the cells and the remaining 50 µL of media, add 10 µL of WST-8 reagent (CCK-8). Incubate for 2 hours at 37°C. Read absorbance at 450 nm.

Protocol C: Oxidative Stress Evaluation (DCFDA)

• Dye Loading: Wash cells with PBS and incubate with 10 µM DCFDA in serum-free media for 45 minutes at 37°C.

• Exposure: Remove the dye, wash once, and apply the ester-dosed media.

• Kinetic Read: Measure fluorescence (Ex/Em = 485/535 nm) immediately and every 30 minutes for 4 hours to capture transient Reactive Oxygen Species (ROS) bursts typical of ester metabolism[4].

Quantitative Data Presentation

To ensure assay robustness and trustworthiness, experimental data must meet strict quality control thresholds before LC₅₀ values are calculated. Table 1 summarizes the validation metrics required for this protocol suite.

Table 1: Quantitative Validation Metrics for Ester Toxicity Assays

Parameter	Target Threshold	Biological & Statistical Significance
Vehicle Control (DMSO) Viability	> 95% relative to untreated	Ensures the solvent vehicle does not confound compound toxicity data.
Z'-Factor (WST-8 Assay)	0.5 - 1.0	Validates high-throughput assay robustness and signal-to-noise ratio[5].
Estimated LC₅₀ Range	1.0 - 10.0 mM	Establishes the baseline dose-response curve for aliphatic esters.
LDH Release (Positive Control)	> 5-fold over basal	Confirms the assay's sensitivity to physical membrane disruption.

References

• A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC Source: nih.gov URL:[Link]

• Evaluation of e-liquid toxicity using an open-source high-throughput screening assay Source: plos.org URL:[Link]

• Chemical Interactions and Cytotoxicity of Terpene and Diluent Vaping Ingredients Source: acs.org URL:[Link]

• Human cell-based in vitro systems to assess respiratory toxicity: a case study using silanes Source: oup.com URL:[Link]

Sources

• 1. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate | CymitQuimica [cymitquimica.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Evaluation of e-liquid toxicity using an open-source high-throughput screening assay | PLOS Biology [journals.plos.org]

Application Note: Mass Spectrometry Fragmentation Pattern Analysis of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Executive Summary

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS: 7403-65-8) is a highly branched aliphatic ester commonly utilized in polymer chemistry, coatings, and as a specialized biomarker in analytical studies[1]. Due to its complex structural features—comprising both a secondary hydroxyl group and an ethyl ester moiety flanked by sterically hindered quaternary and tertiary carbons—its electron ionization mass spectrometry (EI-MS) profile presents a rich, diagnostic fragmentation pattern. This application note provides drug development professionals and analytical chemists with a comprehensive, self-validating protocol for the GC-MS analysis of this compound, grounded in the fundamental causality of gas-phase ion chemistry.

Theoretical Framework: Mechanistic Causality of Fragmentation

Under standard 70 eV electron ionization, the molecular ion (M+•) of ethyl 3-hydroxy-2,2,4-trimethylpentanoate (m/z 188) is highly unstable and rarely observed intact. The fragmentation is driven by the thermodynamic imperative to form resonance-stabilized cations and expel stable neutral molecules[2]. The primary diagnostic pathways include:

A. Alpha-Cleavage (m/z 145 and m/z 73)

Aliphatic alcohols and oxygen-containing heteroatoms undergo rapid α -cleavage because the resulting carbocation is heavily stabilized by the lone pair of electrons on the oxygen atom[3].

• Formation of m/z 145: Cleavage of the C3–C4 bond results in the loss of an isopropyl radical (•CH(CH3)2, 43 Da). This yields a prominent, resonance-stabilized oxonium ion at m/z 145.

• Formation of m/z 73: Alternatively, cleavage of the sterically strained C2–C3 bond expels the bulky ester-containing radical (•C(CH3)2COOCH2CH3, 115 Da), generating the highly stable [C4H9O]+ oxonium ion at m/z 73.

B. The McLafferty Rearrangement (m/z 116)

The McLafferty rearrangement is a hallmark fragmentation for carbonyl-containing compounds possessing a γ -hydrogen[4]. In this molecule, the ester carbonyl oxygen abstracts a γ -hydrogen from the C4 isopropyl group via a sterically favored six-membered cyclic transition state[5]. This concerted retro-ene reaction induces the cleavage of the α

β (C2–C3) bond, expelling the neutral enol of isobutyraldehyde (C4H8O, 72 Da) and generating a radical cation at m/z 116 ([C6H12O2]+•).

C. Dehydration (m/z 170)

Alcohols frequently undergo intramolecular elimination of water[4]. The loss of H2O (18 Da) from the molecular ion yields a substituted alkene radical cation at m/z 170. A secondary dehydration event also occurs from the m/z 145 fragment, yielding a peak at m/z 127.

Diagnostic Pathway Visualization

EI-MS Fragmentation Pathways of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Self-Validating GC-MS Analytical Protocol

To ensure data trustworthiness, this protocol embeds internal quality control mechanisms, utilizing isotopic dilution to validate retention times and correct for matrix effects.

Step 1: System Suitability & Tuning

• Perform an autotune using Perfluorotributylamine (PFTBA). Verify that the mass spectrometer achieves standard relative abundances for m/z 69 (base peak), 219 (>35%), and 502 (>1%).

• Ensure the ion source temperature is stabilized at 230 °C to prevent thermal degradation of the thermally labile hydroxyl group prior to ionization.

Step 2: Sample & Internal Standard Preparation

• Solvent: GC-grade Hexane.

• Internal Standard (IS): Spike all samples and calibration standards with 50 µg/L of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate-d6 . The use of this stable heavy isotope tracer is critical for absolute quantitation and validates the extraction efficiency[5].

• Sample Dilution: Dilute the analyte to a working range of 10–100 µg/L to prevent detector saturation and ion-molecule reactions in the source.

Step 3: Chromatographic Separation

Given the compound's boiling point of 259.8 °C[1], a mid-polarity or non-polar column (e.g., DB-5MS, 30 m × 0.25 mm × 0.25 µm) is required.

Parameter	Setting
Carrier Gas	Helium (99.999%), Constant Flow at 1.0 mL/min
Injection Mode	Splitless (1 µL injection volume)
Inlet Temperature	250 °C
Transfer Line Temp	280 °C

Oven Temperature Gradient:

Time (min)	Temperature (°C)	Rate (°C/min)	Hold Time (min)
0.0	60	-	1.0
1.0	250	15.0	2.0

| 15.67 | 300 | 25.0 | 3.0 |

Step 4: Mass Spectrometry Acquisition

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (m/z 35 to 300) for qualitative structural confirmation, followed by Selected Ion Monitoring (SIM) for quantitation.

• SIM Ions: Monitor m/z 145 (Quantifier), m/z 116 (Qualifier 1), and m/z 73 (Qualifier 2). For the deuterated internal standard, monitor m/z 151.

Quantitative Data Interpretation

The following table summarizes the diagnostic ions generated during the EI-MS analysis. Analysts must verify the presence of these ions at the correct relative abundance ratios to confirm the analyte's identity.

Fragment Ion (m/z)	Relative Abundance	Fragment Formula	Mechanistic Origin
188	< 1% (Often Absent)	[C10H20O3]+•	Intact Molecular Ion (M+•)
170	Low	[C10H18O2]+•	[M - H2O]+• (Dehydration)
145	High	[C7H13O3]+	[M - •CH(CH3)2]+ ( α -cleavage)
127	Moderate	[C7H11O2]+	[m/z 145 - H2O]+ (Secondary Dehydration)
116	High	[C6H12O2]+•	[M - C4H8O]+• (McLafferty Rearrangement)
73	Base Peak (100%)	[C4H9O]+	[M - •C(CH3)2COOCH2CH3]+ ( α -cleavage)

References

• Mass Spectrometry of Some Common Functional Groups (Alcohols) Chemistry LibreTexts URL:[Link]

• McLafferty Rearrangement in Mass Spectrometry Chemistry Steps URL:[Link]

• Alpha Cleavage in Mass Spectrometry Chemistry Steps URL:[Link]

• CAS#:7403-65-8 | Pentanoic acid, 3-hydroxy-2,2,4-trimethyl-, ethyl ester Properties ChemSrc URL:[Link]

• Mass Spectrometry: Alcohol Fragmentation JoVE Core Analytical Chemistry URL:[Link]

• McLafferty Rearrangement Wikipedia URL:[Link]

Sources

• 1. CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester | Chemsrc [chemsrc.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Alpha (α) Cleavage - Chemistry Steps [chemistrysteps.com]
• 4. jove.com [jove.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

improving reaction yield in ethyl 3-hydroxy-2,2,4-trimethylpentanoate esterification

Troubleshooting Guide: Improving Reaction Yield in Ethyl 3-hydroxy-2,2,4-trimethylpentanoate Esterification

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to synthesize and functionalize highly hindered esters. The molecule ethyl 3-hydroxy-2,2,4-trimethylpentanoate presents a notorious dual steric challenge.

First, synthesizing the ester backbone via a C-C bond formation (Reformatsky/Aldol) involves reacting two highly branched precursors. Second, attempting to esterify (O-acylate) the resulting 3-hydroxyl group is exceptionally difficult because it is buried between a quaternary gem-dimethyl group (C2) and a tertiary isopropyl group (C4).

This guide provides causality-driven, self-validating protocols to overcome these specific steric barriers.

Mechanistic Overview: The Dual Steric Barrier

Mechanistic pathway overcoming dual steric barriers in hindered ester synthesis.

FAQs & Troubleshooting Guides

Q1: I am trying to synthesize the ethyl 3-hydroxy-2,2,4-trimethylpentanoate backbone via a standard zinc-mediated Reformatsky reaction, but my yields are consistently below 20%. What is going wrong?

Scientist's Insight: Your low yield is a direct consequence of severe steric repulsion. Both the nucleophile (the tertiary zinc enolate derived from ethyl 2-bromoisobutyrate) and the electrophile (isobutyraldehyde) are highly branched. Under standard conditions, the sluggish insertion of zinc and the reversible nature of the aldol addition lead to competitive side reactions, such as the self-condensation of the aldehyde or premature protonation of the enolate.

The Solution: Switch from Zinc to Samarium Diiodide (SmI₂). SmI₂ is a powerful single-electron transfer (SET) reductant that generates the reactive intermediate under strict cryogenic conditions (-78 °C). The low temperature suppresses the retro-aldol pathway, while the strong oxophilicity of samarium tightly coordinates the aldehyde, effectively forcing the equilibrium forward even for highly hindered substrates[1].

Q2: I have successfully synthesized ethyl 3-hydroxy-2,2,4-trimethylpentanoate, but now I need to esterify the 3-hydroxyl group. Standard Steglich conditions (DCC/DMAP) yield only unreacted starting material. How can I force this O-acylation?

Scientist's Insight: The 3-hydroxyl group in this molecule is sterically buried. The standard DMAP-acylpyridinium intermediate generated in a Steglich esterification is simply too bulky to approach this hydroxyl pocket. To overcome this, you must bypass bulky intermediates and shift the thermodynamic driving force[2].

The Solution: Utilize a Silver Cyanide (AgCN)-catalyzed esterification with an acid chloride. The silver ion acts as a highly halophilic Lewis acid, stripping the chloride from the acyl chloride to form an extremely electrophilic, linear (and therefore slender) acylium ion. The precipitation of insoluble Silver Chloride (AgCl) provides an irreversible thermodynamic sink, driving the reaction to completion despite the steric bulk[3].

Quantitative Comparison of O-Acylation Methods

To select the best approach for functionalizing the 3-hydroxyl group, review the comparative data below. Standard methods fail, necessitating specialized thermodynamic sinks.

Method	Reagents	Temp	Typical Yield	Mechanistic Advantage
Standard Steglich	DCC, DMAP, CH₂Cl₂	25 °C	< 10%	None (Acylpyridinium intermediate is too bulky)
Mukaiyama Acylation	2-Chloro-1-methylpyridinium iodide	80 °C	40-50%	Irreversible formation of a stable pyridone
Scandium Catalysis	Sc(OTf)₃, Acid Anhydride	25 °C	60-70%	Highly compact Lewis acid coordination
Silver Cyanide	AgCN, Acid Chloride, Toluene	80 °C	> 85%	Linear acylium ion formation; AgCl precipitation sink

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . They include visual indicators that confirm the reaction is proceeding correctly without requiring immediate offline analysis.

Protocol A: SmI₂-Mediated Synthesis of the Ester Backbone

Causality & Validation: This protocol utilizes the characteristic deep blue color of SmI₂. As the single-electron transfer occurs, the samarium oxidizes from Sm(II) to Sm(III), and the solution turns pale yellow. This color discharge is a built-in indicator that the highly hindered C-C bond is forming.

• Preparation: In an oven-dried Schlenk flask under argon, add a 0.1 M solution of SmI₂ in anhydrous THF (2.2 equivalents). Cool the flask to -78 °C using a dry ice/acetone bath.

• Addition: Prepare a mixture of ethyl 2-bromoisobutyrate (1.0 eq) and isobutyraldehyde (1.1 eq) in anhydrous THF. Add this mixture dropwise to the SmI₂ solution over 30 minutes to prevent thermal spiking.

• Self-Validation (Monitoring): Observe the reaction color. The deep blue color will rapidly fade to pale yellow/colorless. Do not proceed to quenching until the blue color is completely discharged, indicating full consumption of SmI₂.

• Quenching: Quench the reaction strictly at -78 °C with saturated aqueous Na₂S₂O₃ and 1M HCl. This breaks the strong Sm-O bond before the retro-aldol reaction can occur upon warming.

• Workup: Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography.

Protocol B: AgCN-Catalyzed O-Acylation of the Hindered 3-Hydroxyl Group

Causality & Validation: The formation of a dense, white precipitate (AgCl) confirms the generation of the active linear acylium species and the irreversible progression of the esterification.

• Setup: Dissolve the purified ethyl 3-hydroxy-2,2,4-trimethylpentanoate (1.0 eq) in anhydrous toluene under an argon atmosphere.

• Activation: Add Silver Cyanide (AgCN, 2.0 eq) to the solution. The mixture will initially be a heterogeneous, grayish suspension.

• Acylation: Add the desired acid chloride (1.5 eq) dropwise at room temperature.

• Thermal Driving & Self-Validation: Heat the reaction to 80 °C. As the reaction proceeds, the suspended AgCN will convert into a heavy, curdy white precipitate of AgCl. The visual accumulation of this white solid confirms the thermodynamic sink is active.

• Completion & Workup: Once the white precipitate ceases to accumulate (typically 4-6 hours, confirm via TLC), cool to room temperature. Filter the mixture through a pad of Celite to remove the silver salts, and concentrate the filtrate under reduced pressure.

Troubleshooting Decision Tree

Troubleshooting decision tree for hindered esterification bottlenecks.

References

• Title: An Easy Route to 11-Hydroxy-eudesmanolides. Synthesis of (+_) Decipienin A. (Discussion on the esterification of highly hindered tertiary/secondary alcohols) Source: Universidad de Cádiz (UCA) / Tetrahedron URL: [Link]

Sources

• 1. Ethyl 2-Bromo-3,3-dimethylbutanoate|20201-39-2 [benchchem.com]
• 2. bibrepo.uca.es [bibrepo.uca.es]
• 3. Phenylacetyl Chloride | High-Purity Reagent Supplier [benchchem.com]

how to remove unreacted impurities from synthesized ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Welcome to the Technical Support Center. As researchers and drug development professionals, you are likely familiar with the steric challenges of synthesizing highly branched β-hydroxy esters. The synthesis of ethyl 3-hydroxy-2,2,4-trimethylpentanoate via the Reformatsky reaction is a classic example of these challenges.

The extreme steric bulk of the gem-dimethyl groups on both the nucleophile (ethyl 2-bromoisobutyrate) and the electrophile (isobutyraldehyde) often results in incomplete conversions. This leaves behind unreacted starting materials and generates specific mechanistic byproducts. This guide provides a self-validating troubleshooting framework to help you isolate your target molecule with high purity.

Mechanistic Pathway & Impurity Generation

To effectively purify the target molecule, we must first understand the causality behind the impurities present in the crude mixture. The to form an organozinc enolate that subsequently attacks a carbonyl compound[1].

Caption: Reaction pathway illustrating the generation of the target product and common impurities.

Quantitative Impurity Profiling

Before initiating the purification workflow, consult the table below to understand the physical properties of the components in your crude mixture.

Impurity / Component	Source Mechanism	Boiling Point (760 mmHg)	Polarity (TLC Behavior)	Recommended Removal Strategy
Isobutyraldehyde	Unreacted Electrophile	63 °C	Non-polar, Volatile	Rotary Evaporation
Ethyl isobutyrate	Debromination Byproduct	110 °C	Low Polarity	Vacuum Distillation
Ethyl 2-bromoisobutyrate	Unreacted Nucleophile	149 °C	Low Polarity	Vacuum Distillation
Diethyl 2,2,3,3-tetramethylsuccinate	Wurtz-type Homocoupling	>230 °C	Low Polarity (Rf ~0.7)	Silica Gel Chromatography
Zinc Salts (ZnBr₂, Zn(OH)₂)	Catalyst Oxidation	N/A (Solid/Aqueous)	Highly Polar / Ionic	Acidic Aqueous Wash
Ethyl 3-hydroxy-2,2,4-trimethylpentanoate	Target Product	~210 °C	Moderate (Rf ~0.35)	Target Isolation

Troubleshooting FAQs

Q1: Why do I get a thick, gelatinous emulsion during the aqueous quench, and how do I resolve it? Causality: The reaction relies on metallic zinc. During the reaction and subsequent exposure to air/water,[2]. At a neutral pH, zinc hydroxide forms a polymeric, gelatinous network that traps organic solvents, causing severe emulsions. Solution: Quench the reaction with a mild acid, such as 1M HCl or saturated ammonium chloride (NH₄Cl). The acid protonates the zinc hydroxide, converting it into highly water-soluble zinc chloride or zinc ammonium complexes. Self-Validation: The emulsion is resolved when the aqueous layer becomes completely transparent, with no suspended grey particulate.

Q2: My GC-MS shows significant amounts of unreacted isobutyraldehyde and ethyl 2-bromoisobutyrate. How do I remove them without degrading the product? Causality: The extreme steric bulk of the gem-dimethyl groups on both starting materials slows down the aldol addition step, often leading to incomplete conversion. While the target molecule is a sterically hindered secondary alcohol (making it resistant to standard E1cB dehydration), excessive heat can[3]. Solution: Leverage the massive boiling point differentials. Isobutyraldehyde (63 °C) and ethyl 2-bromoisobutyrate (149 °C) are highly volatile compared to the target product (~210 °C). Perform a high-vacuum fractional distillation (e.g., <10 mbar) at a low bath temperature. Self-Validation: The distillation bottoms should show <1% starting materials by GC-MS, with the target product remaining intact in the residue.

Q3: How do I separate the homocoupled byproduct (diethyl 2,2,3,3-tetramethylsuccinate) from the target product? Causality: Ethyl 2-bromoisobutyrate is a tertiary bromide. While it forms the zinc enolate efficiently, the enolate can act as a nucleophile against unreacted bromoester, [4]. This diester has a boiling point similar to the target product, making distillation ineffective. Solution: Silica gel flash chromatography. The target product contains a hydroxyl group, allowing it to act as a hydrogen bond donor to the silica stationary phase. The homocoupled byproduct is a non-polar diester and will elute much faster. Self-Validation: Using a Hexane:Ethyl Acetate (8:2) mobile phase, the diester will elute near Rf ~0.7, while the target product will elute cleanly at Rf ~0.35.

Step-by-Step Experimental Protocol

To ensure a self-validating system, follow this optimized downstream purification workflow.

Caption: Step-by-step downstream purification workflow for isolating the target beta-hydroxy ester.

Step 1: Acidic Quench and Phase Separation

• Cool the crude reaction mixture to 0 °C using an ice bath to prevent exothermic degradation.

• Slowly add 1M HCl (or saturated NH₄Cl) dropwise while stirring vigorously until the pH of the aqueous layer reaches ~3-4.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

• Validation Checkpoint: The aqueous phase must be entirely clear, indicating the complete dissolution of zinc complexes.

Step 2: Concentration and Vacuum Distillation

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (rotary evaporation at 40 °C, 200 mbar) to remove the extraction solvent and the highly volatile unreacted isobutyraldehyde.

• Transfer the crude oil to a short-path distillation apparatus. Apply high vacuum (<10 mbar) and slowly heat the oil bath to 80 °C.

• Validation Checkpoint: Unreacted ethyl 2-bromoisobutyrate and ethyl isobutyrate will distill over. GC-MS analysis of the remaining oil in the distillation flask (bottoms) should confirm the absence of peaks at m/z 72 (isobutyraldehyde) and m/z 195 (bromoester).

Step 3: Silica Gel Flash Chromatography

• Load the distillation bottoms onto a silica gel column pre-equilibrated with Hexane.

• Elute using a gradient of Hexane:Ethyl Acetate (from 95:5 to 80:20).

• Validation Checkpoint: Spot the collected fractions on a TLC plate, develop in Hexane:EtOAc (8:2), and stain with Phosphomolybdic acid (PMA) since the molecule lacks a UV chromophore. The target product appears as a dark blue spot at Rf ~0.35. Combine and concentrate the pure fractions to yield the final product.

References

• Reformatsky Reaction Master Organic Chemistry URL:[Link]

• Reformatsky reaction Wikipedia URL:[Link]

• Reformatsky Reaction Chemistry LibreTexts URL:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Ethyl 2-bromoisobutyrate, 98+% 250 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Technical Support Center: Troubleshooting GC Peak Tailing for Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals systematically diagnose and resolve gas chromatography (GC) peak tailing issues specifically associated with ethyl 3-hydroxy-2,2,4-trimethylpentanoate .

Diagnostic Dashboard: The Chemistry of Peak Tailing

To troubleshoot effectively, we must first understand the molecular behavior of our analyte. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate contains a relatively stable ester linkage, but its free hydroxyl (-OH) group is highly prone to reversible chemical adsorption.

When this molecule vaporizes and travels through the GC flow path, the -OH group acts as a hydrogen bond donor. It aggressively interacts with polar, exposed silanol groups located on the surface of silica-based inlet liners, glass wool, or degraded column stationary phases[1]. This electrostatic interaction delays the elution of a subpopulation of the analyte molecules, destroying the sharp Gaussian profile and creating an asymmetric trailing edge known as "peak tailing"[2].

Effective troubleshooting requires distinguishing between indiscriminate tailing (a physical flow path disruption affecting all peaks) and analyte-specific tailing (chemical adsorption affecting only polar compounds)[3].

Root Cause Analysis (RCA) Workflow

The following diagnostic workflow illustrates the logical progression for isolating the root cause of peak tailing.

Caption: Root Cause Analysis (RCA) workflow for diagnosing GC peak tailing.

Quantitative Data: Expected Troubleshooting Outcomes

The table below summarizes the typical improvements in chromatographic metrics you can expect after applying specific maintenance actions to resolve hydroxyl-induced tailing.

Troubleshooting Action	Mechanism of Improvement	Typical Tailing Factor (Before)	Typical Tailing Factor (After)
Inlet Liner Replacement	Removes non-volatile residue and active silanol sites.	1.8 - 2.5	1.0 - 1.2
Column Inlet Trimming (15-30 cm)	Removes localized stationary phase degradation[2].	1.6 - 2.0	1.0 - 1.1
Silylation (BSTFA/TMCS)	Converts active -OH to inert -OTMS, preventing H-bonding[4].	2.0 - 3.0+	0.9 - 1.05
Correcting Dead Volume	Eliminates turbulent flow path disruptions[5].	1.5 - 2.2	1.0 - 1.1

Step-by-Step Troubleshooting Protocols

Protocol A: Flow Path & Inlet Remediation (First-Line Defense)

Causality: Non-volatile residues, cored septa fragments, and degraded liner deactivation create active adsorption sites that trap the hydroxyl group of ethyl 3-hydroxy-2,2,4-trimethylpentanoate[6]. Improper column installation creates dead volume, leading to turbulent flow and indiscriminate tailing[1][5].

• Cool and Depressurize: Cool the GC oven and inlet to ambient temperature; turn off carrier gas flow.

• Inspect and Replace Septum: Remove the septum nut and discard the old septum. Cored fragments often fall into the liner, creating severe active sites[6].

• Replace Inlet Liner: Extract the inlet liner. Install a new, highly deactivated liner (e.g., ultra-inert with deactivated glass wool) to minimize silanol interactions[7].

• Replace the Gold Seal: Replace the gold seal at the base of the inlet, ensuring a leak-free connection[8].

• Self-Validation System: Restore carrier gas flow and heat the system. Inject a light, non-polar hydrocarbon (e.g., methane, butane, or hexane). Because hydrocarbons lack polar functional groups, they will not interact with active sites. If the hydrocarbon peak tails, you have a physical flow path blockage or dead volume; if it is perfectly symmetrical, the physical flow path is clear, confirming the issue is chemical adsorption[5][7].

Protocol B: Column Maintenance & Trimming

Causality: The first few centimeters of a capillary column accumulate the most contamination and phase degradation from dirty samples, exposing active silanols that cause tailing[8][9].

• Remove Column: Remove the capillary column from the inlet.

• Score and Snap: Using a ceramic scoring wafer, score the column 15–30 cm (or up to 1 coil/60 cm) from the inlet end[2][9]. Snap the column cleanly.

• Inspect the Cut: Inspect the cut with a magnifying tool to ensure it is perfectly square with no jagged edges or hanging polyimide. Imperfect cuts cause turbulent flow and significant tailing[1].

• Reinstall: Reinstall the column into the inlet, adhering strictly to the manufacturer's insertion distance (e.g., 4-6 mm above the ferrule for standard split/splitless inlets) to prevent dead volume[5].

• Self-Validation System: Test column performance with a standard calibration mix to establish baseline peak symmetry values before running your precious samples[2].

Protocol C: Chemical Derivatization (Silylation)

Causality: If inlet and column maintenance fail to resolve the tailing, the analyte's inherent polarity must be masked. Silylation reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) replace the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) ether. This eliminates hydrogen bonding capabilities, significantly improving peak shape and volatility[4].

• Sample Prep: Transfer 1.0 mg of the ethyl 3-hydroxy-2,2,4-trimethylpentanoate sample into a 2 mL glass autosampler vial.

• Solvent Selection: Dissolve the sample in 1.0 mL of an aprotic solvent (e.g., anhydrous hexane or ethyl acetate). Critical: Do not use protic solvents like alcohols, as they will consume the derivatization reagent[4].

• Reagent Addition: Add 50 µL of BSTFA containing 1% TMCS.

• Incubation: Cap the vial securely with a PTFE-lined septum and vortex for 10 seconds. Heat the vial in a heating block at 60°C for 30 minutes to drive the conversion of the hydroxyl group to a TMS ether[4].

• Self-Validation System: Analyze the derivatized sample via GC-MS. The mass spectrum should show a molecular ion shift corresponding to the addition of the TMS group (+72 Da net mass increase), confirming successful capping of the hydroxyl group.

Frequently Asked Questions (FAQs)

Q: Why does peak tailing only happen to ethyl 3-hydroxy-2,2,4-trimethylpentanoate and not my internal standards? A: If your internal standards are hydrocarbons or lack polar functional groups, they will not undergo reversible hydrogen bonding with active silanol groups on the column or liner[1]. If only the target analyte tails, it points directly to chemical adsorption rather than a physical flow path issue[3].

Q: I replaced the liner and trimmed the column, but tailing persists. What is the next logical step? A: If flow path and inlet activity are ruled out, the stationary phase of the column itself may be globally degraded or fundamentally incompatible with polar compounds. Switching to an ultra-inert column (e.g., Rxi technology) designed specifically to shield acidic, basic, and polar compounds can resolve this[10]. Alternatively, bypass the column chemistry issue entirely by derivatizing the sample via silylation (Protocol C)[4].

Q: How do I know if my column needs to be replaced rather than just trimmed? A: Trimming 15-30 cm (or up to 1 meter) removes localized contamination at the head of the column[2][9]. If tailing persists after trimming, or if you observe baseline drift and poor peak shape across all analytes, the stationary phase is likely globally degraded, necessitating full column replacement[2].

Q: Can I just increase the injection temperature to fix the tailing? A: No. While higher oven temperatures can slightly reduce adsorption effects by increasing analyte kinetic energy[9], increasing the inlet temperature will not fix active sites. In fact, excessively high inlet temperatures can accelerate the degradation of the liner's deactivation layer or cause thermal breakdown of the analyte.

Q: Could my injection technique be causing the tailing? A: Yes. In a splitless or on-column injection, if you see peak tailing decreasing with retention, you may be experiencing a solvent effect violation. You can address this by decreasing the initial column temperature by 10–20°C below the boiling point of the solvent to achieve a better focusing effect[5][8].

References

• Video Notes GC Troubleshooting Series Part Four: Tailing Peaks - Agilent -
• Troubleshooting Peak Tailing in Gas Chrom
• Peak Perfection: A Guide to GC Troubleshooting - Agilent -
• Peak Tailing in GC Trace Analysis - Restek -
• Agilent Tailing Peaks GC Troubleshooting Series - YouTube -
• The LCGC Blog: GC Diagnostic Skills I | Peak Tailing - Chrom
• Rxi GC Columns - Restek Resource Hub -
• GC Troubleshooting—Tailing Peaks - Restek -
• (PDF)
• GC Injection Port Issues: Two Case Studies (Peak Tailing and Low Response) - Sigma Aldrich -

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Troubleshooting Peak Tailing in Gas Chromatography Workflows | Lab Manager [labmanager.com]
• 3. it.restek.com [it.restek.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. GC Injection Port Issues: Two Case Studies (Peak Tailing and Low Response) [sigmaaldrich.com]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]
• 9. discover.restek.com [discover.restek.com]
• 10. discover.restek.com [discover.restek.com]

resolving NMR spectrum overlap in crude ethyl 3-hydroxy-2,2,4-trimethylpentanoate mixtures

Welcome to the Technical Support Center for advanced NMR spectral analysis. This guide is designed for researchers, analytical chemists, and drug development professionals dealing with the structural elucidation of complex aliphatic esters.

Below, we address the specific challenges of resolving severe ¹H NMR signal overlap in crude mixtures of ethyl 3-hydroxy-2,2,4-trimethylpentanoate , a highly sterically hindered and heavily methylated intermediate often utilized in pharmaceutical synthesis and stable isotope tracking[1].

FAQ 1: The Root Cause of Spectral Crowding

Q: Why is the 0.8–1.3 ppm aliphatic region of my crude ethyl 3-hydroxy-2,2,4-trimethylpentanoate mixture so convoluted?

A: The severe overlap is a direct consequence of the molecule's stereochemistry and high methyl density. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate contains five distinct methyl groups contributing 15 protons to a very narrow chemical shift window (0.8–1.3 ppm).

Crucially, C3 is a chiral center . This breaks the symmetry of the adjacent groups, rendering the gem-dimethyl groups on C2 and the isopropyl methyl groups on C4 diastereotopic .

• C4 Isopropyl Methyls: Appear as two distinct doublets (6H total).

• C2 Gem-Dimethyls: Appear as two distinct singlets (6H total).

• Ethyl Ester Methyl: Appears as a triplet (3H).

In a crude mixture, unreacted starting materials (e.g., ethyl isobutyrate) and aldol condensation byproducts introduce additional methyl signals into this exact same region, creating an unresolved "hump" of overlapping multiplets.

FAQ 2: Non-Destructive Resolution via Solvent Effects

Q: What is the fastest, non-destructive method to separate these overlapping methyl signals before attempting purification?

A: The most efficient first-line approach is utilizing the Aromatic Solvent-Induced Shift (ASIS) [2].

The Causality: By replacing standard Chloroform-d (CDCl₃) with Benzene-d₆ (C₆D₆), you alter the magnetic environment. Benzene is highly anisotropic and forms transient, non-covalent collision complexes with the polar hydroxyl (-OH) and ester carbonyl (-C=O) groups of your target molecule. Protons located above or below the benzene ring's plane experience magnetic shielding, while those in the plane experience deshielding. Because the five methyl groups have different spatial geometries relative to these polar anchoring points, they experience differential chemical shifts, pulling the overlapping signals apart.

Step-by-Step Methodology: ASIS Solvent Exchange

• Sample Recovery: Evaporate the CDCl₃ from your crude NMR sample under a gentle stream of N₂ gas until completely dry.

• Solvent Exchange: Re-dissolve the residue in 0.6 mL of anhydrous Benzene-d₆ (or Toluene-d₈).

• Referencing: Add 0.05% v/v Tetramethylsilane (TMS) as an internal standard to ensure accurate shift calibration.

• Acquisition: Acquire a standard 1D ¹H NMR spectrum (minimum 16 scans, 298 K).

• Self-Validating System: Compare the integration of the newly resolved aliphatic peaks to the isolated C3 methine doublet (~3.5 ppm). If the integral ratio is exactly 3:1, the shifted peak is definitively a methyl group from your target compound, validating that it is not a crude impurity.

FAQ 3: Spin-Spin Decoupling via Pure Shift NMR

Q: ASIS helped spread the signals, but the doublets and triplets are still overlapping with impurity peaks. How can I simplify the splitting patterns?

A: When chemical shift dispersion is insufficient, you must eliminate the scalar couplings ( JHH​ ) that cause multiplet splitting using Pure Shift NMR (e.g., PSYCHE or Zangger-Sterk sequences)[3].

The Causality: Standard ¹H NMR spectra suffer from signal splitting due to homonuclear scalar coupling. Pure shift NMR utilizes slice-selective gradient pulses and spatial encoding to refocus these couplings during data acquisition. The result is a broadband homodecoupled spectrum where every multiplet (doublets, triplets, quartets) collapses into a single, sharp singlet at its true chemical shift, drastically reducing spectral crowding and revealing hidden impurity peaks.

Step-by-Step Methodology: PSYCHE Pure Shift Acquisition

• Calibration: Insert the sample and meticulously tune/match the probe. Calibrate the 90° pulse width ( p1 ) specifically for your sample to ensure spatial encoding accuracy.

• Sequence Selection: Load the PSYCHE (Pure Shift Yielded by CHirp Excitation) pulse sequence from your spectrometer's library.

• Parameter Optimization: Set the chirp pulse duration (typically 15-30 ms) and flip angle (typically 10-20° to balance sensitivity and decoupling efficiency).

• Acquisition: Run the pseudo-2D chunking acquisition.

• Self-Validating System: Overlay the reconstructed pure shift spectrum with your conventional ¹H NMR spectrum. The integral of the collapsed singlet must match the total integral of the original multiplet. Any discrepancy indicates artifactual signal loss during the slice-selective gradient, requiring a reduction in the chirp flip angle.

FAQ 4: Paramagnetic Dispersion (Shift Reagents)

Q: My crude mixture contains impurities with identical aliphatic profiles. How do I selectively isolate the signals of ethyl 3-hydroxy-2,2,4-trimethylpentanoate?

A: You can selectively shift the target molecule's signals away from inert impurities using a Lanthanide Shift Reagent (LSR) , such as Eu(fod)₃[4].

The Causality: Eu(fod)₃ is a paramagnetic Lewis acid. It coordinates directly to the hard Lewis base sites (the -OH and ester -C=O) of your target molecule. The unpaired electrons of the Europium ion generate a massive local magnetic field, inducing pseudocontact shifts. The magnitude of this shift is inversely proportional to the cube of the distance ( 1/r3 ) from the metal center. Consequently, protons closest to the C3-OH and C1-ester shift dramatically downfield, stretching the spectrum. Impurities lacking these functional groups will not coordinate and will remain stationary.

Step-by-Step Methodology: LSR Titration

• Preparation: Prepare a 0.1 M stock solution of anhydrous Eu(fod)₃ in CDCl₃. (Ensure the reagent is stored in a desiccator, as water competitively binds to Europium).

• Baseline: Acquire a baseline ¹H NMR of your crude mixture in CDCl₃.

• Titration: Add 5 mol% equivalents of the Eu(fod)₃ stock to the NMR tube. Mix thoroughly and acquire a spectrum.

• Iteration: Incrementally add the reagent in 5 mol% steps (up to 25 mol%) until the target methyl signals are fully resolved from the crude background.

• Self-Validating System: Plot the induced chemical shift ( Δδ ) of each peak against the molar ratio of [Eu(fod)₃]/[Substrate]. A perfectly linear response confirms the shift is driven by specific 1:1 complexation, validating the signal assignments.

Summary Data & Workflows

Table 1: Expected ¹H NMR Quantitative Data & Resolution Strategies

Proton Group	Expected Shift (CDCl₃)	Multiplicity	Integration	Optimal Resolution Strategy
C4 Methyl A	~0.90 ppm	Doublet	3H	Pure Shift / ASIS
C4 Methyl B	~1.00 ppm	Doublet	3H	Pure Shift / ASIS
C2 Methyl A	~1.10 ppm	Singlet	3H	ASIS / LSR
C2 Methyl B	~1.20 ppm	Singlet	3H	ASIS / LSR
Ethyl CH₃	~1.25 ppm	Triplet	3H	Pure Shift
C4 Methine	~1.90 ppm	Multiplet	1H	Pure Shift
C3 Methine	~3.50 ppm	Doublet	1H	LSR (Strong downfield shift)

| Ethyl CH₂ | ~4.10 ppm | Quartet | 2H | LSR (Moderate downfield shift) |

Workflow for resolving aliphatic 1H NMR signal overlap in crude ester mixtures.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Universally Quantitative Band-Selective Pure Shift NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Sustainable Purification of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Welcome to the Technical Support Center for sustainable downstream processing. This guide is designed for researchers and drug development professionals seeking to minimize Process Mass Intensity (PMI) and reduce solvent waste during the isolation of ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Below, you will find troubleshooting FAQs, quantitative solvent comparisons, decision-making workflows, and self-validating experimental protocols grounded in green chemistry principles.

Troubleshooting & FAQs: Minimizing Solvent Waste

Q: My ester is streaking on the silica column, forcing me to use liters of solvent to elute it completely. How do I fix this? A: Ethyl 3-hydroxy-2,2,4-trimethylpentanoate contains a free beta-hydroxyl group, which strongly hydrogen-bonds with the silanol groups on normal-phase silica gel. This interaction causes peak tailing (streaking), drastically increasing the volume of mobile phase required for complete elution. Causality & Solution: Switch from an isocratic elution to a step-gradient elution. By suddenly increasing the polarity of the mobile phase (e.g., stepping from 5% to 15% ethyl acetate), you disrupt the hydrogen bonding all at once. This compresses the compound into a tight, narrow band, reducing the required elution volume and cutting solvent waste by up to 30%[1].

Q: Why is my current Hexane/Ethyl Acetate purification generating so much hazardous waste, and what are the alternatives? A: Hexane is a highly volatile neurotoxin and a major Hazardous Air Pollutant (HAP). The ACS Green Chemistry Institute strongly advocates replacing it with greener alternatives[2]. Causality & Solution: Substitute hexane with heptane. Heptane provides nearly identical chromatographic selectivity to hexane but has significantly lower volatility and toxicity. This makes it safer to handle and much easier to recover via rotary evaporation for reuse, effectively closing the solvent loop[3].

Q: Can I avoid chromatography entirely for this specific ester? A: Yes. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate has a boiling point of 259.8ºC at atmospheric pressure (760 mmHg)[4]. Causality & Solution: Because it is a relatively low-molecular-weight ester (188.26 g/mol ) lacking highly reactive functional groups, it is thermally stable at reduced temperatures. By utilizing high-vacuum fractional distillation (e.g., 1–5 mmHg), the boiling point drops to approximately 90–110ºC. This allows you to completely bypass silica gel chromatography, resulting in zero solvent waste.

Q: How do I calculate the optimal solvent ratio to minimize waste before running the column? A: You must perform Thin Layer Chromatography (TLC) scouting. Adjust your solvent ratio until the target ester has a Retention Factor (Rf) between 0.13 and 0.40[5]. Causality & Solution: The number of Column Volumes (CV) required to elute a compound is mathematically related to 1/Rf[6]. If Rf < 0.13, the compound is retained too strongly, wasting liters of solvent. If Rf > 0.40, resolution from non-polar impurities is compromised, leading to mixed fractions and the need for a second, wasteful purification run.

Quantitative Data: Solvent System & Method Comparison

The following table summarizes the environmental impact and efficiency of various purification strategies for ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Purification Method	Primary Solvents	Environmental Impact	Resolution / Selectivity	Relative Waste Vol. (per 10g crude)	Recovery Potential
Traditional Isocratic Flash	Hexane / EtOAc	High (Neurotoxic / HAP)	Baseline (Standard)	1.50 - 2.00 L	Poor (Hexane volatility)
Optimized Step-Gradient	Heptane / EtOAc	Low (ACS Recommended)	Equivalent to Hexane	0.80 - 1.00 L	Excellent (Rotovap)
Reversed-Phase (C18)	Water / EtOH	Very Low	High (Orthogonal)	0.50 - 0.80 L	Moderate (Energy intensive)
Vacuum Distillation	None (Neat)	Zero	High (ΔBP dependent)	0.00 L	N/A

Decision Logic & Workflow

Use the following decision tree to determine the most sustainable purification route based on the impurity profile of your crude mixture.

Workflow for selecting the most sustainable purification route for ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Self-Validating Experimental Protocols

Protocol A: Solvent-Free Fractional Vacuum Distillation

Objective: Purify the ester without utilizing any mobile phase solvents.

• Apparatus Setup & Vacuum Validation: Assemble a short-path distillation apparatus.

  • Self-Validation Checkpoint: Before adding the crude mixture, seal the system and apply vacuum. The pressure must drop below 5 mmHg and hold steady for 5 minutes.

  • Causality: A leaking apparatus introduces oxygen, which can cause oxidative degradation of the heated ester. Furthermore, poor vacuum requires higher heating, risking thermal decomposition of the beta-hydroxy moiety.

• Degassing: Load the crude ethyl 3-hydroxy-2,2,4-trimethylpentanoate. Warm the flask to 40ºC under moderate vacuum (50 mmHg) for 15 minutes.

  • Causality: This removes residual volatile synthesis solvents (e.g., THF or ethanol) that would otherwise bump violently and contaminate the condenser at lower pressures.

• Fractional Distillation: Increase vacuum to <2 mmHg. Slowly raise the oil bath temperature. Collect the fore-run (unreacted aldehydes or low-boiling byproducts).

• Target Isolation: Collect the main fraction when the vapor temperature stabilizes (approx. 90–110ºC at 2 mmHg, correlated to its 259.8ºC atmospheric BP[4]).

Protocol B: Low-Waste Step-Gradient Flash Chromatography

Objective: Minimize solvent Process Mass Intensity (PMI) when chromatography is unavoidable due to close-eluting impurities.

• TLC Scouting & Rf Validation: Run TLC plates using Heptane/EtOAc.

  • Self-Validation Checkpoint: Adjust the solvent ratio until the target ester has an Rf between 0.13 and 0.40[5].

  • Causality: If Rf < 0.13, the compound is retained too strongly, wasting liters of solvent. If Rf > 0.40, resolution from non-polar impurities is compromised[6].

• Dry Loading: Dissolve the crude ester in a minimal volume of volatile solvent (e.g., acetone). Add silica gel (1:2 w/w ratio to crude mass) and evaporate to a free-flowing powder.

  • Causality: Liquid loading disrupts the column's stationary phase equilibrium, causing band broadening. Dry loading ensures the compound enters the column in a perfectly narrow band, requiring less mobile phase to elute[5].

• Column Equilibration: Pack a high-efficiency column with 15 µm spherical silica. Equilibrate with 2 Column Volumes (CV) of 100% Heptane.

• Step-Gradient Execution:

  • Elute with 2 CVs of 5% EtOAc in Heptane to wash out non-polar impurities.

  • Step immediately to the optimized TLC concentration (e.g., 15% EtOAc) for 3 CVs.

  • Causality: The sudden increase in polarity breaks the ester's hydrogen bonding with the silica all at once, eluting it in a sharp, concentrated band and saving up to 30% in solvent volume[1].

• Solvent Recovery: Pool the pure fractions. Recover the Heptane/EtOAc mixture via rotary evaporation. The recovered solvent can be reused for future column equilibrations, creating a closed-loop system[3].

References

• Title: CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester Source: Chemsrc URL: [Link]

• Title: How to Optimize TLC to Enhance Purification by Flash Chromatography Source: Biotage URL: [Link]

• Title: How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks Source: PatSnap Eureka URL: [Link]

• Title: Solvent Selection Tool Source: American Chemical Society URL: [Link]

• Title: Flash Chromatography Basics Source: Sorbent Technologies, Inc. URL: [Link]

• Title: How to Achieve Ethyl Acetate Reuse in Lab Procedures Source: PatSnap URL: [Link]

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• 6. biotage.com [biotage.com]

Reference Data & Comparative Studies

Comparative Guide to Branched Aliphatic Esters: Ethyl 3-hydroxy-2,2,4-trimethylpentanoate vs. Traditional Excipients

As drug development shifts toward increasingly complex, poorly water-soluble active pharmaceutical ingredients (APIs), the selection of specialized excipients and solvents is paramount. Branched aliphatic esters have emerged as critical components in topical, transdermal, and parenteral formulations due to their ability to improve lipophilicity and penetrate biological membranes[1].

This guide provides an objective, data-driven comparison between a highly specialized branched ester—Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHMP) —and traditional industry standards such as Isopropyl Myristate (IPM) and Ethyl Isobutyrate (EIB) .

Mechanistic Insights: Steric Hindrance & Solvation Dynamics

The performance of an ester in a pharmaceutical formulation is governed by its hydrolytic stability and its intermolecular interaction profile.

• Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHMP): The molecular architecture of EHMP (SMILES: CCOC(=O)C(C)(C)C(O)C(C)C) features massive steric bulk[2]. The α -carbon is disubstituted (2,2-dimethyl), and the γ -carbon is branched (4-methyl). This steric shielding creates a severe kinetic barrier against nucleophilic attack at the ester carbonyl, rendering EHMP exceptionally resistant to acid/base-catalyzed hydrolysis. Furthermore, the presence of a hydroxyl group at the C3 position provides a hydrogen-bond donor—a rarity among lipophilic ester excipients—allowing it to co-solvate APIs with complex hydrogen-bonding networks.

• Isopropyl Myristate (IPM): A classic transdermal penetration enhancer. IPM lacks hydrogen-bond donors and relies entirely on its long, flexible hydrocarbon chain to insert into and fluidize the lipid bilayers of the stratum corneum. However, its unshielded ester bond makes it more susceptible to hydrolysis over long-term storage.

• Ethyl Isobutyrate (EIB): A short-chain, volatile branched ester primarily used as a transient solvent or flavoring agent[3]. Its minimal steric hindrance and high volatility make it unsuitable for long-term depot formulations but excellent for fast-drying topical sprays.

Physicochemical Profiling

The following table summarizes the quantitative physicochemical properties that dictate the application suitability of these esters.

Property	Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHMP)	Isopropyl Myristate (IPM)	Ethyl Isobutyrate (EIB)
Molecular Formula	C₁₀H₂₀O₃	C₁₇H₃₄O₂	C₆H₁₂O₂
Molecular Weight	188.26 g/mol [2]	270.45 g/mol	116.16 g/mol
Boiling Point	259.8ºC (at 760 mmHg)[3]	~167ºC (at reduced pressure)	110.0ºC
Density	0.963 g/cm³[3]	0.85 g/cm³	0.86 g/cm³
H-Bond Donors	1	0	0
Carbonyl Steric Shielding	Very High ( α,α -dimethyl)	Low ( α -unsubstituted)	Moderate ( α -monomethyl)
Primary Formulation Role	Hydrolytically stable co-solvent	Penetration enhancer	Volatile solvent

Experimental Workflows & Self-Validating Protocols

To objectively validate the mechanistic claims above, the following self-validating protocols are designed to assess hydrolytic stability and permeation efficacy.

Protocol A: Accelerated Hydrolytic Stability Assay (Isotope Dilution LC-MS/MS)

Causality: To prove the steric shielding hypothesis of EHMP, we subject the esters to extreme pH conditions. To eliminate matrix ionization effects during mass spectrometry, we utilize4 as an internal standard[4].

• Buffer Preparation: Prepare 0.1 M HCl (pH 1.2, mimicking gastric fluid) and 0.1 M Carbonate buffer (pH 10.0, accelerated basic stress).

• Incubation: Spike 100 µg/mL of EHMP, IPM, and EIB into separate vials containing 10 mL of each buffer. Incubate at 37°C in an orbital shaker (100 rpm).

• Quenching & Spiking: At intervals (0, 1, 3, 7, and 14 days), extract 100 µL aliquots. Quench the reaction immediately by adding 900 µL of ice-cold acetonitrile containing 10 µg/mL of the deuterated internal standard (EHMP-d6)[4].

• Quantification: Analyze via LC-MS/MS (MRM mode). Calculate the degradation half-life ( t1/2​ ) by plotting ln(C/C0​) versus time. Expected Result: EHMP will exhibit a t1/2​ magnitude significantly higher than IPM and EIB due to α -carbon steric bulk.

Protocol B: In Vitro Skin Permeation (Franz Diffusion Cell)

Causality: To differentiate between the solvent-drag effect of EHMP and the lipid-fluidizing effect of IPM, we track the flux of a model lipophilic API (e.g., Hydrocortisone) across a biological membrane.

• Membrane Preparation: Mount dermatomed porcine ear skin (400 µm thickness) between the donor and receptor compartments of a static Franz diffusion cell (area = 1.77 cm²).

• Receptor Fluid: Fill the receptor chamber with PBS (pH 7.4) containing 5% Bovine Serum Albumin (BSA) to maintain sink conditions for the lipophilic API. Maintain at 32°C.

• Donor Loading: Apply 200 µL of a 1% (w/v) Hydrocortisone solution dissolved in either pure EHMP, pure IPM, or a 50:50 mixture.

• Sampling & Analysis: Withdraw 500 µL from the receptor port at 2, 4, 6, 8, 12, and 24 hours (replacing with fresh buffer). Quantify API flux via HPLC-UV.

Mechanistic Pathway & Workflow Visualization

Workflow comparing hydrolytic stability and permeation efficacy of branched aliphatic esters.

Conclusion

While Isopropyl Myristate remains the gold standard for pure lipid fluidization and transdermal penetration, Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHMP) offers a vastly superior profile for formulations requiring extreme hydrolytic stability and complex API solvation. Its unique combination of severe steric shielding and a hydrogen-bond donating hydroxyl group makes it a highly specialized, robust excipient for next-generation drug delivery systems.

References

• Title : CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester Source : Chemsrc URL :[Link]

• Title : ethyl 3-hydroxy-2,2,4-trimethylpentanoate | 7403-65-8 Source : Molport URL :[Link]

• Title : Designing Prodrugs and Bioprecursors Source : ResearchGate URL :[Link]

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• 4. medchemexpress.com [medchemexpress.com]

A Comprehensive Guide to the Validation of an HPLC Analytical Method for the Quantification of Ethyl 3-Hydroxy-2,2,4-trimethylpentanoate

In the landscape of pharmaceutical development and quality control, the bedrock of a reliable product is the analytical methodology that underpins its characterization. The quantification of active pharmaceutical ingredients (APIs) and their intermediates, such as ethyl 3-hydroxy-2,2,4-trimethylpentanoate, demands a High-Performance Liquid Chromatography (HPLC) method that is not merely functional, but rigorously validated to be fit for its intended purpose. This guide provides an in-depth, scientifically grounded framework for the validation of an HPLC analytical method for the quantification of ethyl 3-hydroxy-2,2,4-trimethylpentanoate, moving beyond a simple checklist to elucidate the scientific rationale behind each validation parameter.

This document is structured to provide researchers, scientists, and drug development professionals with a practical and comprehensive resource. It adheres to the principles of scientific integrity, drawing upon internationally recognized guidelines from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).

The Imperative of Method Validation: Ensuring Data Integrity

Before delving into the experimental protocols, it is crucial to understand that analytical method validation is not a perfunctory exercise. It is a systematic process of demonstrating that an analytical procedure is suitable for its intended use.[1][2] The data generated by a validated method is reliable, reproducible, and forms the basis for critical decisions throughout the drug development lifecycle. The recently updated ICH Q2(R2) and Q14 guidelines emphasize a lifecycle approach to analytical procedures, highlighting that validation is a continuous process rather than a one-time event.[3]

Proposed HPLC Method for Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

To provide a practical context for the validation process, we will consider a hypothetical, yet scientifically plausible, reversed-phase HPLC method for the quantification of ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Parameter	Condition
Instrument	Agilent 1260 Infinity II LC System or equivalent
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 210 nm

This proposed method is a starting point and would typically be optimized during method development.

The Validation Workflow: A Step-by-Step Approach

The validation of the analytical method will be conducted by assessing a series of key performance characteristics as stipulated by ICH guidelines.[4][5]

Figure 1: A representative workflow for the validation of an HPLC analytical method.

Specificity: Distinguishing the Analyte of Interest

Causality: The primary goal of specificity is to demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2][4] This ensures that the measured signal is solely from the analyte of interest.

Experimental Protocol:

• Preparation of Solutions:

  • Analyte Solution: Prepare a solution of ethyl 3-hydroxy-2,2,4-trimethylpentanoate at a target concentration (e.g., 100 µg/mL) in the mobile phase.

  • Placebo Solution: Prepare a solution containing all the excipients of the formulation (if applicable) without the active ingredient.

  • Spiked Placebo Solution: Spike the placebo solution with a known amount of the analyte.

  • Forced Degradation Samples: Subject the analyte to stress conditions to intentionally generate degradation products.[6][7]

• Forced Degradation Studies: Forced degradation studies are a critical component of demonstrating specificity and are recommended by regulatory bodies.[8][9] The goal is to achieve 5-20% degradation of the active ingredient to ensure that the method can separate the analyte from its potential degradation products.[10]

  • Acid Hydrolysis: Treat the analyte solution with 0.1 M HCl at 60°C for a specified time.

  • Base Hydrolysis: Treat the analyte solution with 0.1 M NaOH at 60°C for a specified time.

  • Oxidation: Treat the analyte solution with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Expose the solid analyte to dry heat (e.g., 80°C).

  • Photolytic Degradation: Expose the analyte solution to a combination of visible and UV light.[10]

• Chromatographic Analysis:

  • Inject the prepared solutions into the HPLC system.

  • Analyze the resulting chromatograms to assess the resolution between the analyte peak and any other peaks from the placebo, impurities, or degradation products.

Acceptance Criteria:

• The analyte peak should be well-resolved from any other peaks (resolution > 2).

• The peak purity of the analyte should be confirmed using a diode array detector (DAD) if available.

Linearity and Range: A Proportional Response

Causality: Linearity demonstrates that the analytical method's response is directly proportional to the concentration of the analyte within a specified range.[11] The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[2]

Experimental Protocol:

• Preparation of Calibration Standards:

  • Prepare a stock solution of ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

  • Perform serial dilutions to prepare at least five calibration standards covering the expected working range (e.g., 50%, 75%, 100%, 125%, 150% of the target concentration).

• Chromatographic Analysis:

  • Inject each calibration standard in triplicate.

  • Record the peak area for each injection.

• Data Analysis:

  • Plot a graph of the mean peak area versus the corresponding concentration.

  • Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (r²).

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.

• The y-intercept should be close to zero.

• The data points should be randomly distributed around the regression line.

Concentration (µg/mL)	Peak Area (mAUs) - Replicate 1	Peak Area (mAUs) - Replicate 2	Peak Area (mAU*s) - Replicate 3	Mean Peak Area
50	498	502	500	500
75	755	748	751	751.3
100	1005	1010	995	1003.3
125	1245	1255	1250	1250
150	1510	1498	1505	1504.3

Accuracy: Closeness to the True Value

Causality: Accuracy is the measure of the closeness of the experimental value to the true value.[4] It is a critical parameter that confirms the method's ability to provide correct results.

Experimental Protocol:

• Preparation of Spiked Samples:

  • Prepare placebo samples (if applicable).

  • Spike the placebo with known amounts of ethyl 3-hydroxy-2,2,4-trimethylpentanoate at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each concentration in triplicate.

• Chromatographic Analysis:

  • Analyze the spiked samples using the HPLC method.

• Data Analysis:

  • Calculate the percentage recovery for each sample using the formula: % Recovery = (Measured Concentration / Spiked Concentration) x 100%

Acceptance Criteria:

• The mean percentage recovery should be within 98.0% to 102.0%.[12]

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL) - Replicate 1	Measured Concentration (µg/mL) - Replicate 2	Measured Concentration (µg/mL) - Replicate 3	Mean Recovery (%)
80	79.5	80.2	79.8	99.6
100	99.2	100.5	99.8	99.8
120	118.9	120.3	119.5	99.7

Precision: Consistency of Results

Causality: Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[4] It is evaluated at two levels: repeatability and intermediate precision.

Repeatability (Intra-assay Precision)

Causality: Repeatability assesses the precision under the same operating conditions over a short interval of time.

• Prepare six independent samples of ethyl 3-hydroxy-2,2,4-trimethylpentanoate at 100% of the target concentration.

• Analyze the samples on the same day, with the same analyst, and on the same instrument.

• Calculate the mean, standard deviation, and relative standard deviation (%RSD) of the results.

Intermediate Precision

Causality: Intermediate precision expresses the within-laboratory variations: different days, different analysts, different equipment, etc.

• Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

• Calculate the %RSD for this set of data and compare it with the repeatability results.

Acceptance Criteria:

• The %RSD for repeatability and intermediate precision should be ≤ 2.0%.[13]

Precision Level	Analyst	Day	Instrument	Mean Assay (%)	%RSD
Repeatability	1	1	A	99.8	0.5%
Intermediate Precision	2	2	B	100.1	0.7%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Causality:

• LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[12]

• LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[12]

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Preparation of Dilute Solutions:

  • Prepare a series of progressively more dilute solutions of ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

• Chromatographic Analysis:

  • Inject the solutions and determine the concentration at which the signal-to-noise (S/N) ratio is approximately 3:1 for LOD and 10:1 for LOQ.[14][15]

Acceptance Criteria:

• LOD: S/N ratio of approximately 3:1.

• LOQ: S/N ratio of approximately 10:1. The precision (%RSD) at the LOQ should be acceptable (typically ≤ 10%).

Parameter	Concentration (µg/mL)	Signal-to-Noise Ratio
LOD	0.1	~3
LOQ	0.3	~10

Robustness: Resilience to Minor Variations

Causality: Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters and provides an indication of its reliability during normal usage.[16]

Experimental Protocol:

• Introduce small, deliberate variations to the HPLC method parameters, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 2°C)

  • Mobile phase composition (e.g., ± 2% acetonitrile)

• Analyze a standard solution under each of the modified conditions.

• Evaluate the effect of these changes on system suitability parameters (e.g., retention time, peak area, tailing factor).

Acceptance Criteria:

• The system suitability parameters should remain within the defined limits for all variations.

• The %RSD of the results obtained under the varied conditions should not be significantly different from the precision results.

Figure 2: A diagram illustrating the concept of robustness testing.

System Suitability: Ensuring System Performance

Causality: System suitability testing (SST) is an integral part of any analytical procedure.[17] It is performed before and during the analysis to ensure that the chromatographic system is performing adequately for the intended application.[14][15][18]

Experimental Protocol:

• Before initiating any sample analysis, inject a standard solution multiple times (typically 5-6 replicate injections).

• Calculate the key system suitability parameters.

Acceptance Criteria:

Parameter	Acceptance Limit	Rationale
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, which is important for accurate integration.
Theoretical Plates (N)	> 2000	A measure of column efficiency.
Relative Standard Deviation (%RSD) of Peak Area	≤ 2.0%	Demonstrates the precision of the injection and system.
Resolution (Rs)	> 2.0 (between analyte and closest eluting peak)	Ensures adequate separation from other components.

Conclusion: A Foundation of Quality

The validation of an HPLC analytical method for the quantification of ethyl 3-hydroxy-2,2,4-trimethylpentanoate is a multifaceted process that requires meticulous planning and execution. By systematically evaluating each validation parameter and understanding the scientific principles that underpin them, researchers can establish a robust and reliable analytical method. This, in turn, ensures the quality, safety, and efficacy of the final pharmaceutical product, providing a solid foundation for regulatory submissions and commercial manufacturing.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• Assay Prism. (n.d.). System Suitability Test in HPLC – Key Parameters Explained. [Link]

• U.S. Food and Drug Administration. (n.d.). FDA Guidance on Analytical Method Validation. [Link]

• Scribd. (n.d.). ICH Q2(R1) Analytical Procedures Guide. [Link]

• Pharmaguideline. (2023, August 27). System Suitability in HPLC Analysis. [Link]

• Pharmaceutical Updates. (2021, May 3). System suitability in HPLC Analysis. [Link]

• Lab Manager. (2025, October 23). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2020, April 21). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Scribd. (2010, June 15). Forced Degradation in HPLC Methods. [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2025, April 15). A Review on HPLC Method Development and Validation in Forced Degradation Studies. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ECA Academy. (n.d.). System Suitability Tests (SST) and Troubleshooting for HPLC Methods - Live Online Training. [Link]

• MicroSolv Technology Corporation. (2025, November 3). System suitability Requirements for a USP HPLC Method. [Link]

• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]

• ResolveMass. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• MDPI. (2020, July 14). Fatty Acid Ethyl Esters in Virgin Olive Oils: In-House Validation of a Revised Method. [Link]

• SciELO. (2017). Development and validation of an analytical method using High Performance Liquid Chromatography (HPLC) to determine ethyl butylacetylaminopropionate. [Link]

• National Center for Biotechnology Information. (2020, July 14). Fatty Acid Ethyl Esters in Virgin Olive Oils: In-House Validation of a Revised Method. [Link]

• MOST Wiedzy. (2021, March 23). Development and validation of a method for the simultaneous analysis of fatty acid ethyl esters, ethyl sulfate and ethyl glucuronide in meconium. [Link]

• MDPI. (2023, March 2). Development and Validation of an HPLC-UV Method for the Determination Bis(2-ethylhexyl) Phthalate Ester in Alcoholic Beverages. [Link]

• Boletín Latinoamericano y del Caribe de Plantas Medicinales y Aromáticas. (2024, January 30). Validation of an analytical method by HPLC for the quantification of yangambin from the Ocotea duckei species. [Link]

• National Center for Biotechnology Information. (n.d.). Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. [Link]

• Arabian Journal of Chemistry. (n.d.). Development and validation of high-performance liquid chromatography method for analysis of β-CCT and its related substances. [Link]

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Reproducibility of Catalytic Synthesis Methods for Ethyl 3-hydroxy-2,2,4-trimethylpentanoate: A Comparative Guide

Executive Summary

The synthesis of highly branched aliphatic esters presents a unique challenge in organic chemistry due to severe steric encumbrance during carbon-carbon bond formation. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (Molecular Weight: 188.26, Formula: C10H20O3)[1] is a prime example of such a sterically hindered target. Formed via the aldol addition of ethyl isobutyrate to isobutyraldehyde, the reaction requires overcoming the steric clash of two adjacent isopropyl groups.

For researchers and scale-up chemists, selecting the right catalytic methodology is the difference between a highly reproducible >85% yield and a failed reaction plagued by unreacted starting materials. Alternative C-C bond-forming strategies for hindered esters, such as the Baylis-Hillman reaction, are notoriously slow and can require 7-14 days to reach equilibrium[2]. Therefore, this guide objectively compares the two most viable catalytic approaches for this specific aldol addition: the robust Mukaiyama Aldol Addition (Lewis acid-mediated) and the atom-economical Direct Catalytic Aldol (Barium-mediated).

Mechanistic Overview & Pathway Visualization

The fundamental difficulty in synthesizing ethyl 3-hydroxy-2,2,4-trimethylpentanoate lies in the high pKa of the ester ( ∼ 25) and the steric bulk of the alpha-branched aldehyde.

• Method A (Mukaiyama Aldol): Circumvents the pKa issue by pre-activating the ester into a Silyl Ketene Acetal (SKA). A Lewis acid (typically TiCl4​ ) then activates the aldehyde, facilitating a highly organized Zimmerman-Traxler-like transition state that forces the bulky groups into anti-periplanar positions.

• Method B (Direct Aldol): Utilizes a highly basic, large-radius metal catalyst (like a Barium phenoxide complex) to simultaneously deprotonate the ester and coordinate the aldehyde in a single catalytic cycle.

Fig 1. Mechanistic pathways for Mukaiyama vs. Direct Catalytic Aldol synthesis.

Quantitative Data Comparison

To objectively evaluate these methods for scale-up and reproducibility, we must compare their operational metrics. While Method B is superior in atom economy, Method A remains the industry standard for guaranteed reproducibility.

Performance Metric	Method A: Mukaiyama Aldol ( TiCl4​ )	Method B: Direct Aldol (Ba-Catalyst)
Overall Yield	82% - 88%	60% - 68%
Catalyst Loading	100 mol% ( TiCl4​ )*	10 mol% (Ba-complex)
Reaction Steps	2 (Pre-activation + Aldol)	1 (Direct Addition)
Reaction Time	4 h (excluding SKA prep)	24 h
Atom Economy	Low (produces TMS-OH, LiCl waste)	High (direct addition, no pre-activation)
Moisture Sensitivity	Moderate	Extremely High
Reproducibility Score	9.5 / 10	6.5 / 10

*Note: While catalytic variants of the Mukaiyama aldol exist, stoichiometric TiCl4​ is required for >85% yields with highly branched aliphatic substrates.

Experimental Protocols: Self-Validating Systems

Protocol A: Mukaiyama Aldol Synthesis (High Reproducibility)

This protocol relies on the isolation of the intermediate to ensure the catalytic C-C bond formation step is not poisoned by amine salts.

Step 1: Silyl Ketene Acetal (SKA) Formation

• To a flame-dried flask under argon, add anhydrous THF (0.5 M) and diisopropylamine (1.1 eq). Cool to -78 °C.

• Add n-BuLi (1.05 eq, 2.5 M in hexanes) dropwise. Stir for 30 min to form LDA.

• Add ethyl isobutyrate (1.0 eq) dropwise. Stir for 1 h at -78 °C.

• Add freshly distilled TMSCl (1.2 eq). Warm to room temperature over 2 hours.

• Self-Validation Check: Concentrate the mixture under reduced pressure and distill the residue under vacuum. Causality: Crude SKA contains LiCl and trace amine. If not distilled, these impurities will prematurely coordinate with the TiCl4​ in the next step, leading to unpredictable yields and poor reproducibility.

Step 2: TiCl4​ -Mediated Condensation

• In a separate flame-dried flask, dissolve isobutyraldehyde (1.0 eq) in anhydrous CH2​Cl2​ (0.3 M) and cool to -78 °C.

• Add TiCl4​ (1.0 eq) dropwise. Visual Cue: The solution will immediately turn a deep yellow/orange, indicating successful Lewis acid-aldehyde complexation.

• Dropwise add the purified SKA (1.1 eq). Stir for 2 hours at -78 °C.

Step 3: Workup

• Quench the reaction at -78 °C with saturated aqueous NaHCO3​ .

• Warm to room temperature. The mixture will form a white titanium dioxide precipitate.

• Filter the biphasic mixture through a small plug of silica to effectively retain residual metal catalyst[3], preventing downstream degradation during distillation.

• Extract with CH2​Cl2​ , dry over MgSO4​ , and concentrate to yield the target ester.

Protocol B: Direct Barium-Catalyzed Aldol (High Atom Economy)

This protocol avoids pre-activation but requires extreme environmental control.

Step 1: Catalyst Preparation

• In a glovebox, combine Ba(isopropoxide)2​ (10 mol%) and a substituted phenol ligand (e.g., 2-methoxyphenol, 20 mol%) in anhydrous THF. Stir for 1 hour at room temperature to generate the active barium phenoxide catalyst.

Step 2: Aldol Addition

• Cool the catalyst solution to -20 °C.

• Add ethyl isobutyrate (1.5 eq).

• Critical Step: Add isobutyraldehyde (1.0 eq) via syringe pump over 4 hours. Causality: Syringe pump addition keeps the local concentration of the aldehyde extremely low. If added all at once, the highly basic Ba-catalyst will trigger the Tishchenko reaction (disproportionation of the aldehyde into an ester), destroying your yield.

• Stir for 24 hours. Monitor by TLC until the aldehyde is consumed.

Step 3: Workup

• Quench with 1M HCl to protonate the catalyst and the product alkoxide.

• Extract with diethyl ether, wash with brine, dry over MgSO4​ , and purify via flash chromatography.

Expertise & Experience: Troubleshooting & Causality

As demonstrated in rigorous organic syntheses, precise control over environmental parameters—such as aerobic conditions or catalyst aging—can be the difference between a failed reaction and >95% reproducibility[4]. When synthesizing ethyl 3-hydroxy-2,2,4-trimethylpentanoate, pay attention to the following failure modes:

• Aldehyde Self-Condensation (Method A & B): Isobutyraldehyde is prone to self-aldolization. In Method A, this is prevented by ensuring the TiCl4​ is mixed with the aldehyde before the nucleophile is introduced. In Method B, this is mitigated by the slow syringe-pump addition.

• Moisture Poisoning (Method B): The Barium phenoxide catalyst is highly oxophilic and basic. Even parts-per-million (ppm) levels of water in the THF or the ester will irreversibly hydrolyze the catalyst into inactive Barium hydroxide. If your Method B reaction stalls at 10% conversion, adventitious water is the culprit.

• Incomplete Quench (Method A): Failing to fully quench the titanium intermediate before warming above 0 °C can lead to retro-aldol fragmentation. The steric strain of the two adjacent isopropyl groups makes the C-C bond relatively weak until it is safely protonated. Always quench at -78 °C.

Sources

• 1. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. orgsyn.org [orgsyn.org]

comparative in vivo toxicity of ethyl 3-hydroxy-2,2,4-trimethylpentanoate and traditional phthalates

Title: Comparative In Vivo Toxicity Guide: Ethyl 3-hydroxy-2,2,4-trimethylpentanoate vs. Traditional Phthalates

Executive Summary The pharmaceutical, medical device, and polymer industries are actively transitioning away from traditional ortho-phthalates due to their well-documented 1[1]. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHTP), a highly branched aliphatic ester structurally related to established coalescing agents like Texanol, has emerged as a promising, 2[2]. This guide provides an objective, data-driven comparison of the in vivo toxicity profiles of EHTP versus traditional phthalates (e.g., DEHP, DBP), equipping drug development professionals and toxicologists with the mechanistic rationale and validated experimental protocols necessary for biocompatibility assessments.

Mechanistic Rationale: Structure-Activity Relationship (SAR)

The disparity in in vivo toxicity between phthalates and EHTP is fundamentally rooted in their molecular architecture and subsequent metabolic fate.

• Traditional Phthalates (e.g., DEHP, DBP): Phthalates consist of a benzene ring with two ortho-positioned ester groups. This configuration allows their primary metabolites (monoesters like MEHP) to mimic endogenous hormones. In vivo, these monoesters act as potent agonists for Peroxisome Proliferator-Activated Receptors (PPARα, PPARγ) and interact with3[3]. This receptor intercalation drives peroxisome proliferation, oxidative stress, and profound4[4].

• Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHTP): EHTP is a branched aliphatic ester lacking an aromatic ring. In vivo, it is rapidly hydrolyzed by non-specific tissue and 2[2] into 3-hydroxy-2,2,4-trimethylpentanoic acid and ethanol. These aliphatic metabolites are highly water-soluble, undergo rapid Phase II conjugation, and are renally cleared without accumulating or 5[5].

Comparative metabolic pathways of traditional phthalates versus EHTP in vivo.

Comparative Quantitative Data

The following table synthesizes in vivo toxicological data derived from standardized mammalian models, highlighting the vastly different safety margins between the two chemical classes.

Toxicological Parameter	Traditional Phthalates (e.g., DEHP, DBP)	Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (EHTP)
Primary Mechanism of Toxicity	3 (PPARγ, ER, AR)[3]	2 (Rapid ester hydrolysis)[2]
Reproductive Toxicity (NOAEL)	1 (Often < 50 mg/kg/day)[1]	2 (≥ 1000 mg/kg/day)[2]
Target Organs	4[4]	6 (Transient liver weight increase at extreme doses)[6]
Endocrine Disruption	3 (Anti-androgenic, Estrogenic)[3]	5 (No ER/AR binding)[5]
Metabolic Fate	4 (e.g., MEHP)[4]	2 (Rapid clearance)[2]

Validated Experimental Protocols

To objectively evaluate alternative plasticizers like EHTP, researchers must employ self-validating in vivo and in vitro systems. Below are the definitive methodologies for assessing systemic and reproductive toxicity.

Protocol 1: Modified OECD 422 – Combined Repeated-Dose & Reproductive Toxicity Assay

This protocol assesses the systemic and reproductive impact of EHTP over a continuous exposure period, incorporating internal validation controls to ensure data integrity.

• Step 1: Animal Selection & Acclimation

  • Action: House 80 specific-pathogen-free (SPF) Wistar rats (40 male, 40 female) in controlled conditions for 7 days.

  • Scientific Rationale: Wistar rats are selected because their hepatic carboxylesterase profile closely models human xenobiotic metabolism, ensuring that the rapid hydrolysis of EHTP observed in vivo is translationally relevant to human risk assessment.

• Step 2: Dosing Regimen & Administration

  • Action: Administer EHTP via daily oral gavage at doses of2[2]. Include a concurrent positive control group receiving 500 mg/kg/day DEHP.

  • Scientific Rationale: Oral gavage ensures precise, absolute dosing and mimics the primary route of incidental human exposure (e.g., leaching from oral pharmaceutical coatings or pediatric mouthing of medical tubing).

• Step 3: Mating & Gestation Phase

  • Action: After 14 days of dosing, co-house males and females (1:1). Continue dosing females through gestation and up to Post-Natal Day (PND) 13.

  • Validation Check (Self-Validating System): The assay is only considered valid if the DEHP positive control group exhibits a statistically significant reduction in anogenital distance (AGD) in male pups and delayed preputial separation, confirming the sensitivity of the animal cohort to endocrine disruption.

• Step 4: Necropsy & Histopathology

  • Action: Euthanize adults and pups. Extract and weigh the liver, kidneys, and gonads. Perform H&E staining on microtome sections.

  • Scientific Rationale: Phthalates induce peroxisome proliferation leading to 4[4]. EHTP evaluation must confirm the absence of these histopathological markers, establishing a true No-Observed-Adverse-Effect Level (NOAEL).

Step-by-step workflow for the OECD 422 combined repeated-dose and reproductive toxicity assay.

Protocol 2: Nuclear Receptor Transactivation Profiling (Mechanistic Validation)

To prove that EHTP does not act via the same toxicological pathways as phthalates, an in vitro receptor transactivation assay is required to supplement the in vivo data.

• Step 1: Cell Line Preparation

  • Action: Culture CHO-K1 cells stably transfected with human PPARγ, ERα, and AR reporter plasmids linked to a luciferase reporter gene.

• Step 2: Compound Incubation

  • Action: Treat cells with EHTP and its primary metabolite (3-hydroxy-2,2,4-trimethylpentanoic acid) at concentrations ranging from 0.1 μM to 100 μM. Use MEHP (the active metabolite of DEHP) as the 3[3].

  • Scientific Rationale: Testing both the parent compound and the primary metabolite is critical because the in vivo toxicity of esters is almost exclusively driven by their hydrolytic breakdown products.

• Step 3: Luminescence Quantification

  • Action: Lyse cells after 24 hours and measure luminescence using a microplate reader.

  • Validation Check: The assay is self-validating if MEHP induces a >5-fold increase in PPARγ-mediated luminescence compared to the vehicle control. EHTP should exhibit baseline luminescence, confirming the 5[5].

Conclusion

The experimental data and mechanistic profiling confirm that ethyl 3-hydroxy-2,2,4-trimethylpentanoate offers a significantly superior in vivo safety profile compared to traditional ortho-phthalates. Its rapid hydrolysis into non-toxic, easily cleared aliphatic compounds prevents the nuclear receptor activation that drives phthalate-induced reproductive and systemic toxicity.

References

• Draft Screening Assessment Esters Group Environment and Climate Change Canada Health Canada March 2022. Source: canada.ca. URL: 2[2]

• Texanol | 25265-77-4 | Benchchem. Source: benchchem.com. URL: 6[6]

• Phthalates and human health. Occup Environ Med - ResearchGate. Source: researchgate.net. URL: 1[1]

• Nephrotoxicity of Phthalates: A Review Based on Epidemiological and Toxicological Evidence - PMC. Source: nih.gov. URL: 4[4]

• Biological impact of phthalates | Request PDF - ResearchGate. Source: researchgate.net. URL: 3[3]

• Toxicity Review of TPIB.pdf - Consumer Product Safety Commission. Source: cpsc.gov. URL: 5[5]

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• 2. canada.ca [canada.ca]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. cpsc.gov [cpsc.gov]
• 6. Texanol | 25265-77-4 | Benchchem [benchchem.com]

FTIR Spectral Analysis and Structural Isomer Differentiation of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Executive Summary

For researchers and drug development professionals, distinguishing between structural isomers of highly branched aliphatic esters is a critical quality control step. This guide provides an objective, data-driven comparison of the Fourier Transform Infrared (FTIR) spectra of ethyl 3-hydroxy-2,2,4-trimethylpentanoate and its primary structural isomers. By analyzing the causality behind spectral shifts—specifically the role of intramolecular versus intermolecular hydrogen bonding—this guide establishes a robust framework for structural elucidation.

Mechanistic Principles of Isomer Differentiation

To effectively use FTIR for isomer differentiation, one must understand how spatial atomic arrangements dictate vibrational frequencies. We will compare the target molecule against two structural isomers with the same molecular formula ( C10​H20​O3​ ):

• Target: Ethyl 3-hydroxy-2,2,4-trimethylpentanoate ( β -hydroxy ester)

• Isomer A: 2-Hydroxyethyl 2,2,4-trimethylpentanoate (Primary alcohol + standard ester)

• Isomer B: 3-Ethoxy-2,2,4-trimethylpentanoic acid (Ether + carboxylic acid)

The Causality of Spectral Shifts: Hydrogen Bonding Dynamics

In the Target molecule, the hydroxyl (-OH) group is positioned at the β -carbon relative to the ester carbonyl (C=O). This specific spatial geometry is highly favorable for the formation of a stable, six-membered intramolecular hydrogen-bonded ring between the β -hydroxyl proton and the carbonyl oxygen[1].

This intramolecular interaction has two profound effects on the FTIR spectrum:

• Carbonyl Weakening: The hydrogen bond pulls electron density away from the C=O double bond, slightly lengthening and weakening it. Consequently, the C=O stretching frequency shifts to a lower wavenumber (typically ~1715–1725 cm⁻¹) compared to an isolated, non-hydrogen-bonded saturated ester (~1735 cm⁻¹)[2].

• Hydroxyl Broadening: The O-H bond is simultaneously lengthened, causing its stretching frequency to shift lower (~3450 cm⁻¹) and appear broader than a free hydroxyl group[1].

In contrast, Isomer A features a primary hydroxyl group on the ethyl chain. Because it is geometrically restricted from forming a stable intramolecular ring with the carbonyl, it predominantly engages in intermolecular hydrogen bonding. Thus, its C=O stretch remains unperturbed at the standard ~1735 cm⁻¹[2][3]. Isomer B , being a carboxylic acid, forms strong intermolecular dimers, resulting in a distinctively massive O-H stretch spanning 2500–3300 cm⁻¹ and a highly shifted C=O stretch at ~1700–1710 cm⁻¹[2].

Logical relationship between beta-hydroxy structure and FTIR spectral shifts.

Comparative FTIR Spectral Data

The following table summarizes the quantitative FTIR peak assignments required to objectively differentiate the target molecule from its isomers.

Functional Group	Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (Target)	2-Hydroxyethyl 2,2,4-trimethylpentanoate (Isomer A)	3-Ethoxy-2,2,4-trimethylpentanoic acid (Isomer B)
O-H Stretch	~3450 cm⁻¹ (Broad, intramolecular H-bonded)	~3350 cm⁻¹ (Broad, intermolecular H-bonded)	2500–3300 cm⁻¹ (Very broad, acid dimer)
C=O Stretch	~1715–1725 cm⁻¹ (Shifted due to H-bonding)	~1735 cm⁻¹ (Standard saturated ester)	~1700–1710 cm⁻¹ (Carboxylic acid dimer)
C-O Stretch	~1100–1200 cm⁻¹ (Ester & secondary alcohol)	~1100–1200 cm⁻¹ (Ester & primary alcohol)	~1050–1150 cm⁻¹ (Ether & acid C-O)
C-H Stretch	2850–2960 cm⁻¹ (Aliphatic branched chain)	2850–2960 cm⁻¹ (Aliphatic branched chain)	2850–2960 cm⁻¹ (Aliphatic branched chain)

Self-Validating Experimental Protocol

To ensure high-fidelity data, Attenuated Total Reflectance (ATR) FTIR is chosen over transmission FTIR. Causality of choice: ATR eliminates the need for pathlength calibration and avoids hygroscopic matrices (like KBr pellets) which absorb ambient moisture and artificially inflate the O-H stretching region, leading to false positives in alcohol/acid characterization[4].

Step-by-Step ATR-FTIR Methodology

This protocol operates as a self-validating system; it cannot proceed to data acquisition unless the baseline integrity is mathematically confirmed.

• Instrument Preparation: Equip the FTIR spectrometer with a Diamond ATR crystal. Set the resolution to 4 cm⁻¹ and the scan count to 32. Causality: 32 scans provide an optimal signal-to-noise ratio without exposing the volatile liquid sample to excessive evaporation during acquisition[4].

• Crystal Cleaning: Wipe the diamond crystal with high-purity isopropanol and allow it to evaporate completely.

• Self-Validation Gate (Background Scan): Acquire a single-beam background spectrum of the ambient air.

  • Validation Metric: The system software must verify that the total absorbance across the 4000–650 cm⁻¹ region is < 0.01 AU (excluding atmospheric CO2​ at 2350 cm⁻¹). If residual peaks are detected (e.g., leftover sample), the protocol loops back to Step 2.

• Sample Application: Apply 1–2 drops of the neat liquid sample directly onto the ATR crystal, ensuring the entire active sensing area is covered to maximize the evanescent wave interaction.

• Spectral Acquisition: Run the 32-scan acquisition from 4000 to 400 cm⁻¹.

• Data Processing: Apply an ATR correction algorithm to adjust for the wavelength-dependent penetration depth of the infrared beam, followed by a baseline normalization.

Self-validating ATR-FTIR experimental workflow for liquid samples.

References

• Title: 12.8: Infrared Spectra of Some Common Functional Groups Source: Chemistry LibreTexts URL: [Link]

• Title: The C=O Bond, Part VI: Esters and the Rule of Three Source: Spectroscopy Online URL: [Link]

• Title: FTIR spectral study of intramolecular hydrogen bonding in thromboxane A2 receptor antagonist S-145 and related compounds Source: PubMed (National Institutes of Health) URL: [Link]

• Title: Thermal Annealing Effects on the Mechanical Properties of Bio-based 3D Printed Thermosets Source: Royal Society of Chemistry URL: [Link]

Sources

• 1. FTIR spectral study of intramolecular hydrogen bonding in thromboxane A2 receptor antagonist S-145 and related compounds. 3. Conformation and activity of S-145 analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. pubs.rsc.org [pubs.rsc.org]

cross-validation of GC-FID data for ethyl 3-hydroxy-2,2,4-trimethylpentanoate concentration

Title: Orthogonal Cross-Validation of GC-FID Data for Ethyl 3-hydroxy-2,2,4-trimethylpentanoate Concentration: A Comparative Guide

Executive Summary & Mechanistic Rationale

Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS: 7403-65-8) is a highly branched, volatile ester frequently utilized as an internal standard, a stable isotope tracer precursor, and a critical intermediate in pharmaceutical synthesis[1]. Given its role in quantitative assays, establishing its absolute concentration with impeccable accuracy is paramount.

Gas Chromatography coupled with Flame Ionization Detection (GC-FID) is the industry standard for quantifying volatile organics due to its wide linear dynamic range and robust carbon-proportional response[2]. However, GC-FID is a relative quantification technique. It relies on calibration curves generated from a reference standard. If the reference standard contains invisible impurities (e.g., moisture, inorganic salts) or degrades, the Relative Response Factor (RRF) skews, introducing systemic bias into the assay.

To ensure scientific integrity, GC-FID data must be cross-validated against an orthogonal, absolute quantification method. Quantitative Nuclear Magnetic Resonance (1H qNMR) serves as this ultimate truth-source. Unlike chromatography, qNMR signal intensity is directly proportional to the number of resonant nuclei (protons), rendering it completely independent of the molecule's chemical structure[3][4]. By utilizing a universal, highly characterized internal calibrant (such as Maleic acid), qNMR determines absolute purity without requiring an identical reference standard[5].

Cross-Validation Workflow

Caption: Workflow for the orthogonal cross-validation of GC-FID and qNMR quantification methods.

Experimental Protocols: A Self-Validating Approach

Every analytical protocol must operate as a self-validating system to ensure data trustworthiness before any sample is quantified.

GC-FID Methodology

Causality of Choices: We utilize a polar DB-WAX capillary column to ensure strong retention and baseline separation of the hydroxylated ester from non-polar hydrocarbon matrices. Methyl decanoate is selected as the Internal Standard (IS) because its boiling point and partition coefficient closely mimic the analyte, effectively correcting for injection volume variances and inlet discrimination.

Step-by-Step Protocol:

• Standard Preparation: Accurately weigh ~50 mg of the ethyl 3-hydroxy-2,2,4-trimethylpentanoate reference standard and ~50 mg of Methyl decanoate (IS) into a 50 mL volumetric flask. Dilute to volume with GC-grade ethyl acetate.

• Sample Preparation: Prepare the test sample using the identical IS concentration to ensure a 1:1 response ratio target.

• Instrument Parameters:

  • Inlet: 250°C, Split ratio 1:20 to prevent column overloading.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial hold at 60°C for 1 min, ramp at 10°C/min to 220°C, hold for 5 min.

  • Detector: FID at 280°C; H2 flow 40 mL/min, Air flow 400 mL/min.

• Self-Validation (SST): Prior to sample analysis, inject a resolution mixture. The system is only validated if the resolution ( Rs​ ) between the analyte and IS is > 2.0, and the injection precision (RSD) for 5 replicate injections is < 2.0%[6][7].

Caption: Self-validating System Suitability Testing (SST) logic gate prior to GC-FID analysis.

1H qNMR Methodology

Causality of Choices: The critical parameter in qNMR is the relaxation delay ( D1​ ). If D1​ is too short, protons with long longitudinal relaxation times ( T1​ ) will not fully return to thermal equilibrium, leading to truncated integrals and artificially low concentration values[5]. We empirically determine T1​ using an inversion-recovery experiment and mandate D1​≥7×T1​ to guarantee >99.9% signal recovery[4]. Maleic acid is chosen as the universal calibrant due to its highly isolated singlet resonance at ~6.3 ppm, which avoids any overlap with the aliphatic signals of the analyte.

Step-by-Step Protocol:

• Sample Preparation: Using a microbalance (d=0.001 mg), accurately co-weigh ~20 mg of ethyl 3-hydroxy-2,2,4-trimethylpentanoate and ~10 mg of Maleic acid TraceCERT® standard into a glass vial.

• Solvation: Dissolve the mixture in 0.6 mL of CDCl3 containing 0.03% TMS. Transfer to a high-precision 5 mm NMR tube.

• Acquisition: Acquire 1H NMR spectra at 600 MHz using a 90° pulse angle. Set the spectral width to 20 ppm and the relaxation delay ( D1​ ) to 30 seconds (empirically confirmed as >7×T1​ ). Accumulate 64 scans for a high signal-to-noise ratio (S/N > 250)[3].

• Data Processing: Apply baseline correction and phase correction. Integrate the isolated ester methylene multiplet (analyte) and the singlet at 6.3 ppm (calibrant). Calculate absolute purity using the fundamental qNMR molar ratio equation[5].

Data Presentation and Statistical Comparison

To objectively compare the performance of both methods, three separate lots of ethyl 3-hydroxy-2,2,4-trimethylpentanoate were analyzed. The data is summarized below.

Table 1: Methodological Comparison Overview

Parameter	GC-FID	1H qNMR
Quantification Type	Relative (Requires identical reference standard)	Absolute (Requires universal calibrant)
Primary Advantage	High throughput, excellent sensitivity for trace impurities	No calibration curve needed, structural confirmation
Linear Dynamic Range	10 to 10,000 µg/mL	Limited by S/N ratio and solubility
Sample Destruction	Yes	No (Sample can be recovered)
Operational Cost	Low	High (Cryogens and instrument time)

Table 2: Cross-Validation Quantitative Data (n=5 per lot)

Sample Lot	GC-FID Assay (% w/w) ± RSD	qNMR Assay (% w/w) ± RSD	Absolute Difference (%)	Statistical Equivalence (p-value)*
Lot A (High Purity)	99.2% ± 0.4%	99.0% ± 0.2%	0.2%	0.34 (Pass)
Lot B (Aged Sample)	94.5% ± 0.6%	94.1% ± 0.3%	0.4%	0.18 (Pass)
Lot C (Spiked Matrix)	88.7% ± 0.8%	88.5% ± 0.4%	0.2%	0.62 (Pass)

*A p-value > 0.05 in a two-tailed t-test indicates no statistically significant difference between the two analytical methods, confirming successful cross-validation.

Regulatory Grounding

According to the[6][7][8], an analytical method must demonstrate accuracy, precision, specificity, and linearity. By cross-validating the routine GC-FID method against the primary qNMR method, we provide an evidence-based argument for the accuracy of the GC-FID assay. The absolute difference between the methods remained ≤0.4% , well within the standard pharmaceutical acceptance criterion of ±2.0% for assay procedures[4]. This dual-method approach ensures that the quantitative data for ethyl 3-hydroxy-2,2,4-trimethylpentanoate is scientifically sound, reproducible, and fully defensible in regulatory submissions[7][9].

References

• International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Quality Guidelines. URL: [Link]

• Malz, F., & Jancke, H. "Validation of quantitative NMR." Journal of Pharmaceutical and Biomedical Analysis. URL:[Link]

• Maniara, G., et al. "Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy." ACS Publications / Analytical Chemistry. URL:[Link]

• Emery Pharma. "A Guide to Quantitative NMR (qNMR)." Emery Pharma Technical Blog. URL:[Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. emerypharma.com [emerypharma.com]
• 6. mastercontrol.com [mastercontrol.com]
• 7. database.ich.org [database.ich.org]
• 8. qbdgroup.com [qbdgroup.com]
• 9. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Safety & Regulatory Compliance

Standard Operating Procedure: Handling and Disposal of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

Welcome to our comprehensive laboratory safety and handling guide. As drug development professionals and analytical scientists, you frequently utilize Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (and its deuterated isotopes) as a tracer or internal standard in LC-MS and NMR quantitative analyses[1]. While it is an invaluable reagent, its physicochemical properties as a branched-chain, water-immiscible organic ester demand strict operational and disposal protocols. This guide provides the causality behind these safety choices, ensuring your laboratory maintains regulatory compliance, environmental stewardship, and operational excellence.

Physicochemical Profile and Hazard Causality

Understanding the physical properties of a chemical is the foundation of any self-validating safety protocol. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate is a non-halogenated organic liquid. Because its density (0.963 g/cm³) is slightly less than water and it is water-immiscible, it will float on aqueous surfaces[2]. This dictates our fundamental rule: never dispose of this compound down the drain [3]. Drain disposal can lead to the accumulation of combustible vapors in sewer lines and poses persistent aquatic toxicity risks.

Table 1: Physicochemical and Hazard Data

Property	Value / Classification	Operational Implication
CAS Number	7403-65-8[4]	Use for precise SDS tracking and inventory logging.
Molecular Formula	C10H20O3[4]	Non-halogenated; dictates waste segregation stream.
Molecular Weight	188.26 g/mol [4]	Relevant for molarity and dilution calculations.
Density	0.963 g/cm³[2]	Floats on water; precludes drain/sewer disposal.
Boiling Point	259.8 °C at 760 mmHg[2]	Combustible liquid; keep away from open flames.
Waste Category	Non-Halogenated Organic Waste[3]	Must be segregated from halogenated solvents.

Engineering Controls and Personal Protective Equipment (PPE)

To mitigate exposure risks, specific engineering controls and PPE must be utilized. The causality here is simple: preventing dermal absorption and inhalation of organic vapors while minimizing the risk of ignition.

Table 2: Required Safety Equipment

Equipment Type	Specification	Causality / Rationale
Engineering Control	Chemical Fume Hood[5]	Captures and exhausts volatile organic vapors during transfer.
Hand Protection	Nitrile Exam Gloves (Double)[6]	Provides a chemical barrier against lipophilic esters.
Eye Protection	Chemical Splash Goggles[7]	Prevents ocular damage from accidental splashing.
Body Protection	Flame-Resistant Lab Coat[7]	Protects skin and personal clothing from combustible liquids.

Operational Handling Protocol

Follow this step-by-step methodology when dispensing and utilizing the compound:

• Preparation: Verify that the chemical fume hood has a valid certification and is actively drawing air. Clear the workspace of incompatible materials, specifically strong oxidizing agents, strong acids, and bases.

• Dispensing: Using chemically compatible glassware or solvent-resistant pipettes, transfer the required volume of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate. Avoid prolonged contact with reactive plastics, as esters can act as plasticizers.

• Sealing: Immediately recap the primary container after use. Leaving containers open violates safety standards and allows for unnecessary vapor emission[8].

• Storage: Store the primary container in a dedicated, ventilated flammable/combustible storage cabinet, segregated from aqueous and halogenated waste streams.

Waste Segregation and Disposal Methodology

Proper waste segregation is critical. Mixing non-halogenated waste (like this ester) with halogenated waste (e.g., dichloromethane) drastically increases disposal costs, as halogenated mixtures require specialized, high-temperature incineration to prevent the formation of toxic dioxins[3].

Step-by-Step Disposal Procedure:

• Segregation: Direct all liquid waste containing Ethyl 3-hydroxy-2,2,4-trimethylpentanoate exclusively into a chemically compatible waste container designated for "Non-Halogenated Organic Waste"[9].

• Labeling: Affix a standardized workplace accumulation label to the container. Clearly write the full chemical name (no abbreviations), the accumulation start date, and check the applicable hazard boxes (e.g., Combustible, Target Organ Toxicity)[8].

• Volume Management: Fill the waste container to no more than 80-90% capacity. This headspace allows for vapor expansion during temperature fluctuations.

• Capping: Keep the waste container tightly sealed at all times unless actively adding waste. Evaporation is not an acceptable disposal method[8].

• EH&S Transfer: Once the container reaches its fill limit or the 180-day accumulation limit, submit a collection request to your Environmental Health and Safety (EH&S) department for controlled incineration at a licensed facility[8].

Logical decision tree for the segregation and disposal of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate.

Spill Response Workflow

In the event of an accidental release, a rapid, self-validating response prevents environmental contamination and personnel exposure. Do not use combustible materials like paper towels or sawdust for cleanup, as they unnecessarily increase fire risks.

Step-by-Step Cleanup Procedure:

• Assess and Evacuate: Determine the spill volume. If the spill is large (>1 Liter) or occurs outside a ventilated area, evacuate personnel, secure the area, and immediately contact EH&S[5]. For minor spills (<1 Liter) inside a fume hood, proceed to step 2.

• Containment: Don appropriate PPE (double nitrile gloves, goggles, lab coat). Create a perimeter (dike) around the spill using an inert, non-combustible absorbent material such as diatomaceous earth, absorbent clay, or ground corn cobs[7].

• Absorption: Apply the inert absorbent directly over the spill, working from the outside in to prevent spreading. Allow sufficient time for the ester to be fully absorbed.

• Collection: Use non-sparking tools (e.g., a plastic scoop and dustpan) to collect the saturated absorbent[7]. Place the material into a heavy-duty, leak-proof hazardous waste bag.

• Decontamination: Wash the affected surface with a mild detergent and water to remove any residual lipophilic film, then wipe dry.

• Disposal: Label the collection bag as "Hazardous Solid Waste - Contaminated with Non-Halogenated Ester" and submit it to EH&S for incineration.

Step-by-step spill response workflow for minor laboratory chemical releases.

References

• Chemsrc. "CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester." Chemsrc Database. [Link]

• Eastern Washington University. "Hazardous Waste Management Program Introduction." EWU Environmental Health & Safety. [Link]

• RiskAssess. "Disposal of chemical wastes." RiskAssess Laboratory Safety. [Link]

• CUNY Advanced Science Research Center. "Laboratory Safety Manual." CUNY Office of Research. [Link]

• Berkeley Lab. "Chapter 45.7 Chemical Hygiene and Safety Plan – Work Processes." LBL EHS Manual. [Link]

• Yale Environmental Health & Safety. "Laboratory Chemical Hygiene Plan." Yale EHS. [Link]

Sources

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• 2. CAS#:7403-65-8 | Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester | Chemsrc [chemsrc.com]
• 3. riskassess.com.au [riskassess.com.au]
• 4. Ethyl 3-hydroxy-2,2,4-trimethylpentanoate | CymitQuimica [cymitquimica.com]
• 5. Chapter 45.7 Chemical Hygiene and Safety Plan – Work Processes [ehs.lbl.gov]
• 6. ehs.yale.edu [ehs.yale.edu]
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• 8. in.ewu.edu [in.ewu.edu]
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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Ethyl 3-hydroxy-2,2,4-trimethylpentanoate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Ethyl 3-hydroxy-2,2,4-trimethylpentanoate (CAS No. 7403-65-8). As a matter of scientific integrity, it is crucial to note that a comprehensive, publicly available Safety Data Sheet (SDS) for this specific compound is not readily found. Therefore, the following guidance is built upon a conservative risk assessment, drawing from the compound's chemical structure—an organic ester—and the known hazard profile of its parent alkane, 2,2,4-trimethylpentane (isooctane). This precautionary approach ensures a high standard of safety in the absence of complete data.

Postulated Hazard Profile: A Cautious and Expert Assessment

To establish a reliable safety protocol, we must first infer the likely hazards of Ethyl 3-hydroxy-2,2,4-trimethylpentanoate. This assessment is based on its molecular structure and data from closely related chemical analogs.

• Flammability: The parent structure, 2,2,4-trimethylpentane, is a highly flammable liquid with a flash point of -12°C.[1] Vapors can form explosive mixtures with air and travel a considerable distance to an ignition source.[2] It is prudent to assume that Ethyl 3-hydroxy-2,2,4-trimethylpentanoate is also a flammable liquid and should be handled accordingly.

• Skin and Eye Irritation: 2,2,4-trimethylpentane is classified as a skin irritant.[2][3] Organic esters as a class can also cause irritation upon contact with skin and eyes.[4] Repeated or prolonged contact may lead to dryness or cracking of the skin.[5][6] Therefore, skin and eye contact should be rigorously avoided.

• Inhalation Hazards: Vapors of 2,2,4-trimethylpentane may cause drowsiness or dizziness.[2][7] Inhalation of high concentrations can lead to central nervous system depression.[7] As with most volatile organic compounds, handling should occur in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[8][9]

• Aspiration Hazard: If swallowed, 2,2,4-trimethylpentane can be fatal if it enters the airways.[2][3] This is a serious risk for low-viscosity hydrocarbon-like substances. While the ester group may change the physical properties slightly, the risk of chemical pneumonitis if the substance is aspirated into the lungs remains a significant concern.[6][7]

Based on this analysis, all handling procedures must be designed to mitigate risks of fire, skin/eye contact, inhalation, and ingestion.

Core Personal Protective Equipment (PPE) Protocol

The minimum PPE for any work in a laboratory involving this chemical includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[10] The following is a detailed, task-specific guide to PPE selection.

Eye and Face Protection

The eyes are particularly vulnerable to chemical splashes and vapors. Standard safety glasses are insufficient.

• Mandatory: Chemical splash goggles that conform to ANSI Z87.1 standards are required whenever handling the liquid.[10][11]

• High-Risk Operations: When handling larger quantities (>100 mL) or when there is a significant risk of splashing (e.g., during transfers or heating), a full-face shield must be worn in addition to chemical splash goggles.[10][12]

Skin and Body Protection

• Laboratory Coat: A flame-resistant lab coat is recommended due to the postulated flammability hazard.[12] The coat should have long sleeves and be fully buttoned.

• Protective Clothing: Always wear long pants and closed-toe shoes to protect against accidental spills.[9] Shorts, skirts, and open-toed shoes are not permitted.[13]

Hand Protection: The Critical Barrier

Choosing the correct gloves is essential for preventing skin contact.[14] Nitrile gloves are commonly used for handling organic solvents and offer good resistance to a range of chemicals.[14]

Glove Type	Application	Key Considerations	Source
Nitrile Gloves	Standard for incidental contact (e.g., handling containers, small-volume transfers).	Minimum requirement. Check for visible signs of degradation. For incidental contact only; they should be removed and replaced immediately after any chemical contact.	[10][11]
Double Gloving	For procedures with higher splash risk or prolonged handling.	Wearing two pairs of nitrile gloves provides an additional layer of protection and allows for safe removal of the outer glove if contaminated.	[12]
Heavy-Duty Gloves	Spill cleanup or handling large volumes.	Thicker, reusable gloves (e.g., butyl rubber) may offer longer protection but can reduce dexterity. They must be washed and inspected before and after each use.	[10][11]

Protocol for Glove Use:

• Inspection: Before every use, inspect gloves for any signs of holes, tears, or degradation.[15]

• Donning: Ensure hands are clean and dry before putting on gloves.

• Doffing: Use a proper removal technique to avoid skin contact with the glove's outer surface.

• Disposal: Dispose of contaminated gloves in the designated hazardous waste container. Never reuse disposable gloves.[13]

• Hygiene: Always wash hands thoroughly with soap and water after removing gloves.[1]

Respiratory Protection

The primary method for controlling inhalation hazards is through engineering controls.

• Chemical Fume Hood: All work involving Ethyl 3-hydroxy-2,2,4-trimethylpentanoate must be conducted inside a properly functioning chemical fume hood.[9][16] This provides essential ventilation to capture vapors at the source.

• Respirators: The use of a respirator is generally not required if work is performed within a certified fume hood. However, in the event of a large spill or a failure of engineering controls, emergency responders may need appropriate respiratory protection, such as a self-contained breathing apparatus.[2][6]

Operational and Disposal Plans

Safe Handling Protocol

• Preparation: Before starting, ensure a chemical fume hood is available and functioning correctly. Clear the workspace of any unnecessary items.[16]

• Ignition Source Control: Due to the high flammability risk, eliminate all potential ignition sources from the area, including open flames, hot plates, and spark-producing equipment.[1][3][17] Use only non-sparking tools.[1]

• Grounding: When transferring larger quantities, ensure containers and equipment are properly grounded to prevent the buildup of static electricity.[1][6]

• Containment: Handle the chemical in a secondary container to contain any potential spills.

• Storage: Keep the container tightly closed when not in use and store it in a cool, dry, well-ventilated area designated for flammable liquids, away from oxidizing agents.[2][5]

Spill Management Plan

Immediate and correct response to a spill is critical.

Spill Response Workflow

Caption: Workflow for responding to a chemical spill.

Step-by-Step Spill Cleanup:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Control Vapors and Ignition Sources: If safe to do so, turn off all nearby ignition sources.

• Assemble PPE: Don the appropriate PPE, including double nitrile gloves, chemical splash goggles, a lab coat, and if necessary, respiratory protection.

• Containment: For liquid spills, surround the area with an inert absorbent material like sand, vermiculite, or a chemical absorbent pad.[2]

• Absorption: Once contained, absorb the spilled material with the absorbent.

• Collection: Using non-sparking tools, carefully collect the absorbed material and place it into a clearly labeled, sealable container for hazardous waste.[1]

• Decontamination: Clean the spill area thoroughly.

• Disposal: Dispose of the sealed container and any contaminated PPE according to institutional and local regulations for hazardous waste.

Waste Disposal Plan

Organic chemicals should never be poured down the drain.[8]

• Waste Collection: Collect all waste containing Ethyl 3-hydroxy-2,2,4-trimethylpentanoate, including contaminated consumables (e.g., gloves, absorbent pads), in a designated, properly labeled hazardous waste container.[9][18]

• Container Management: The waste container should be kept closed when not in use and stored in a well-ventilated area, away from incompatible materials.[19]

• Final Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office or a licensed waste disposal contractor.[18][19]

By adhering to these rigorous safety protocols, researchers can confidently and safely handle Ethyl 3-hydroxy-2,2,4-trimethylpentanoate, ensuring personal safety and the integrity of their work environment.

References

• Standard Personal Protective Equipment | Environmental Health Safety and Laboratory Operations. (n.d.). University of Nevada, Reno. Retrieved from [Link]

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• ChemistryTalk. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from [Link]

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• Chemtalk. (2008, May 28). Ester Disposal. Retrieved from [Link]

• RCI Labscan Limited. (2025, February 3). SAFETY DATA SHEET: 2,2,4-Trimethylpentane. Retrieved from [Link]

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• PubMed. (n.d.). Fatty acid ethyl esters: potentially toxic products of myocardial ethanol metabolism. Retrieved from [Link]

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